[1][2] Executive Summary: The "Twisted" Amide Scaffold 1-Azabicyclo[3.3.1]nonane-2,6-dione (CAS 126144-69-2) is not merely a bicyclic ketone; it is a premier example of a bridgehead lactam featuring a geometrically disto...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary: The "Twisted" Amide Scaffold
1-Azabicyclo[3.3.1]nonane-2,6-dione (CAS 126144-69-2) is not merely a bicyclic ketone; it is a premier example of a bridgehead lactam featuring a geometrically distorted ("twisted") amide bond.[1] Unlike standard planar amides which are stabilized by resonance (approx. 15-20 kcal/mol), the bridgehead nitrogen in this scaffold is forced into a non-planar geometry due to the constraints of the [3.3.1] bicyclic system.[1]
This structural frustration imparts unique chemical reactivity, making the compound a critical tool for:
Mechanistic Studies: Investigating the loss of amide resonance and its effect on basicity and nucleophilic susceptibility.[1]
Medicinal Chemistry: Serving as a rigid, conformationally restricted scaffold for designing peptidomimetics and neuroactive ligands (isosteric to morphan and granatane alkaloids).
Synthetic Utility: Acting as a precursor for complex alkaloid synthesis where stereocontrol is paramount.[1]
Chemical Identity & Structural Analysis[1][3][4][5][6]
The molecule consists of a piperidine ring fused to a cyclohexane ring, bridging at the nitrogen (N1) and carbon (C5). The critical feature is the carbonyl group at C2, which forms the lactam with the bridgehead nitrogen.
Property
Specification
CAS Registry Number
126144-69-2
IUPAC Name
1-Azabicyclo[3.3.1]nonane-2,6-dione
Molecular Formula
C₈H₁₁NO₂
Molecular Weight
153.18 g/mol
Stereochemistry
Achiral (meso-like framework), though substitutions can induce chirality.[1]
Key Functional Groups
Bridgehead Lactam (C2=O), Ketone (C6=O)
Solid State Conformation
Boat-Chair (The piperidine ring adopts a boat form to accommodate the lactam; the cyclohexane ring is in a chair).[1]
Structural Insight: The Anti-Bredt Constraint
While Bredt's rule generally forbids double bonds at bridgeheads, this molecule pushes the limit. The amide nitrogen is pyramidalized (displaced by ~0.37 Å from the plane of its substituents), reducing the
orbital overlap. This makes the N1 atom more basic and the C2 carbonyl more electrophilic than in typical amides.[1]
Higher frequency than typical amides (1650 cm⁻¹) due to loss of resonance (single bond character is reduced).
pKa (Conjugate Acid)
~5.0 - 6.0
Significantly more basic than planar amides (pKa ~ -1) due to lone pair availability.[1]
Synthesis & Manufacturing Protocol
The synthesis of bridgehead lactams is thermodynamically disfavored due to ring strain.[1] Standard thermal dehydration of amino acids often fails, leading to polymerization.[1] The Dibutyltin Oxide (Bu₂SnO) method is the industry-standard protocol for forcing this cyclization.[1]
Strategic Workflow
The route involves constructing the piperidine core, functionalizing the side chain, and then performing a tin-mediated "crush" cyclization to form the [3.3.1] system.[1]
Figure 1: Synthetic pathway for the construction of the bridgehead lactam core.
Solvent: Xylene or Mesitylene (High boiling point required)
Procedure:
Setup: Equip a 3-neck round-bottom flask with a Dean-Stark trap and a reflux condenser. Inert atmosphere (N₂ or Ar) is mandatory to prevent oxidation of the tin species.
Loading: Charge the flask with the amino-acid precursor and suspend in Xylene (0.05 M concentration—high dilution favors intramolecular cyclization over intermolecular polymerization).
Catalyst Addition: Add Bu₂SnO.[1][3] The tin forms a covalent template with the amino acid (stannylene intermediate), bringing the amine and carboxylic acid into proximity.
Reflux: Heat to vigorous reflux (approx. 140°C).[1] Water generated from the condensation is azeotropically removed via the Dean-Stark trap.[1]
Monitoring: Monitor by TLC or IR. The disappearance of the broad carboxylic acid O-H stretch and the emergence of the sharp lactam C=O peak at 1680 cm⁻¹ indicates conversion.
Workup: Cool to room temperature. Filter off any tin residues.[1] Concentrate the filtrate under reduced pressure.
Purification: Recrystallize from Ethyl Acetate/Hexane or purify via flash chromatography (Silica, MeOH/DCM gradient).
Scientist's Note: The Bu₂SnO acts as a template, effectively "clamping" the molecule in the correct conformation for ring closure. Without it, the entropy cost of forming the strained bridgehead bond is too high.
Reactivity Profile & Applications
The "Twisted Amide" Reactivity
Because the lone pair on the nitrogen cannot fully donate into the carbonyl
system, the C2 carbonyl behaves more like a ketone than an amide.[1]
Nucleophilic Attack: The C2 position is highly susceptible to nucleophilic attack (e.g., hydrolysis, reduction).
N-Protonation: Unlike planar amides which protonate on Oxygen, 1-azabicyclo[3.3.1]nonane-2,6-dione can protonate on Nitrogen in strong acid, forming an ammonium species.[1]
Functionalization Logic
Researchers can selectively manipulate the C6 ketone while leaving the C2 lactam intact if mild conditions are used, but strong nucleophiles will attack C2.[1]
Figure 2: Divergent reactivity pathways driven by the distorted amide electronics.
Storage: Store under inert gas (Nitrogen) at 2-8°C. Moisture sensitive (hydrolysis risk over long periods).
References
Conformational study of bridgehead lactams. Preparation and X-ray structural analysis of 1-azabicyclo[3.3.1]nonane-2,6-dione.
Source: J. Chem. Soc., Perkin Trans.[1][4] 2, 1989, 1459-1462.[1][4][5]
URL:[Link]
Significance: Primary source for synthesis (Bu2SnO method), X-ray crystal structure, and IR data.[3]
The Chemistry of Bridged Lactams and Related Heterocycles.
Source: Chemical Reviews, 2013, 113(8), 5701–5765.[6]
URL:[Link]
Significance: Comprehensive review of the stability and reactivity of twisted amides, including the [3.3.1] system.
Acyclic Twisted Amides.
Source: Accounts of Chemical Research, 2018.[1]
URL:[Link]
Significance: Contextualizes the "twisted amide" concept and its importance in modern chemical biology.
The Distorted Amide Bond in 1-Azabicyclo[3.3.1]nonane Derivatives: A Technical Guide to a Strained System
For Researchers, Scientists, and Drug Development Professionals Abstract The planarity of the amide bond is a cornerstone of peptide and protein chemistry, conferring remarkable stability and dictating molecular architec...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The planarity of the amide bond is a cornerstone of peptide and protein chemistry, conferring remarkable stability and dictating molecular architecture. However, when this planarity is forcibly disrupted, the fundamental properties of the amide bond are profoundly altered, leading to significantly enhanced reactivity. The 1-azabicyclo[3.3.1]nonane framework provides a classic and compelling example of a rigid scaffold that enforces a non-planar, or "distorted," amide linkage. This technical guide delves into the structural intricacies, synthetic accessibility, and unique reactivity of the distorted amide bond within 1-azabicyclo[3.3.1]nonane derivatives. By synthesizing theoretical principles with practical experimental insights, this document serves as a comprehensive resource for researchers seeking to understand and harness the potential of these strained bicyclic lactams in organic synthesis and medicinal chemistry.
The Archetype of Amide Distortion: The 1-Azabicyclo[3.3.1]nonane System
The inherent stability of a typical amide bond arises from the delocalization of the nitrogen lone pair into the carbonyl π-system, a phenomenon known as amidic resonance.[1] This resonance imparts a partial double bond character to the C-N bond, enforcing a planar geometry of the six atoms comprising the amide group.[2] However, in the rigid 1-azabicyclo[3.3.1]nonane ring system, the bridgehead nitrogen and the adjacent carbonyl group are constrained in a conformation that physically prevents optimal orbital overlap. This geometric constraint leads to a "twisted" or "pyramidalized" amide bond, a state of higher ground-state energy that has profound implications for the amide's chemical behavior.[1][3]
The distortion of the amide bond from planarity is a critical concept in understanding not only the reactivity of strained cyclic molecules but also certain biological processes like enzyme-catalyzed peptide cleavage.[1][4] The 1-azabicyclo[3.3.1]nonane framework serves as an exemplary model system for studying the consequences of this distortion.[3]
Quantifying Distortion: Structural Parameters and Spectroscopic Signatures
The degree of non-planarity in a distorted amide can be quantified using the Winkler-Dunitz distortion parameters, which include the twist angle (τ) and the nitrogen pyramidalization parameter (χN).[3] The twist angle describes the rotation around the N-C(O) bond, while nitrogen pyramidalization measures the degree to which the nitrogen atom deviates from a planar sp2 hybridization towards a tetrahedral sp3 geometry. In the 1-azabicyclo[3.3.1]nonane system, significant pyramidalization at the nitrogen atom is a key feature.[3]
Table 1: Comparison of Typical and Distorted Amide Bond Parameters
Parameter
Planar Amide
Distorted Amide (in 1-Azabicyclo[3.3.1]nonane systems)
Twist Angle (τ)
~0°
Can be significant, contributing to overall distortion.
Nitrogen Pyramidalization (χN)
~0°
Significantly non-zero, indicating a move towards sp3 hybridization.
C-N Bond Length
Shorter (partial double bond character)
Longer (more single bond character)
C=O Bond Length
Longer (due to resonance)
Shorter (more double bond character)
Reactivity towards Nucleophiles
Low
High
The structural changes wrought by distortion are reflected in the spectroscopic properties of these molecules.
Nuclear Magnetic Resonance (NMR) Spectroscopy: In the 13C NMR spectrum of 1-azabicyclo[3.3.1]nonan-2-one, the carbonyl carbon resonance is shifted to a lower field compared to planar amides, indicative of increased double bond character.[5] Furthermore, variable-temperature NMR studies have been used to investigate the dynamics of protonation, revealing a preference for N-protonation in the distorted amide, in contrast to the O-protonation favored by planar amides.[5][6]
X-Ray Crystallography: Single-crystal X-ray analysis provides definitive proof of the non-planar nature of the amide bond in 1-azabicyclo[3.3.1]nonane derivatives. These studies allow for the precise measurement of bond lengths, bond angles, and the Winkler-Dunitz parameters, offering a detailed picture of the molecular geometry.[3]
The Consequence of Strain: Enhanced Reactivity
The ground-state destabilization of the distorted amide bond in 1-azabicyclo[3.3.1]nonane derivatives leads to a dramatic increase in their reactivity, particularly towards hydrolysis.[1][3] The reduced amidic resonance makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack.
Studies have shown that the rate of hydrolysis of highly twisted amides can be significantly accelerated compared to their planar counterparts.[7][8] This enhanced reactivity is not merely a scientific curiosity; it has significant implications for the design of novel therapeutic agents and the development of new synthetic methodologies. The 1-azabicyclo[3.3.1]nonane scaffold, with its inherent strain, can be considered a "pre-activated" amide, offering a handle for chemical transformations that are difficult to achieve with conventional amides.
Caption: Energy profile for amide hydrolysis.
Synthesis of the 1-Azabicyclo[3.3.1]nonane Core
The synthesis of the 1-azabicyclo[3.3.1]nonane skeleton can be achieved through various synthetic strategies. A common approach involves a double Mannich reaction or an intramolecular cyclization.
Experimental Protocol: Synthesis of 1-Azabicyclo[3.3.1]nonan-2-one (A Representative Protocol)
This protocol is a generalized representation based on established synthetic routes for related azabicyclic systems.
Step 1: Formation of the Bicyclic Ketone
To a solution of a suitable piperidine derivative (e.g., a 4-oxopiperidine) in a polar aprotic solvent, add an appropriate Michael acceptor.
The reaction is typically carried out in the presence of a base to facilitate the initial Michael addition.
The resulting intermediate undergoes an intramolecular cyclization to form the 1-azabicyclo[3.3.1]nonane core.
The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, the reaction mixture is worked up by quenching with water and extracting the product with an organic solvent.
The crude product is purified by column chromatography on silica gel.
Step 2: Characterization
The purified product is characterized by 1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity.
For a definitive structural elucidation, single crystals can be grown and subjected to X-ray diffraction analysis.
Caption: General synthetic scheme for 1-azabicyclo[3.3.1]nonan-2-one.
Applications in Drug Discovery and Development
The unique structural and reactivity profile of 1-azabicyclo[3.3.1]nonane derivatives makes them attractive scaffolds in drug discovery. The rigid bicyclic framework can be used to hold pharmacophoric groups in a well-defined spatial orientation, potentially leading to increased potency and selectivity for biological targets. Furthermore, the inherent reactivity of the distorted amide bond can be exploited for the design of covalent inhibitors or prodrugs that are activated under specific physiological conditions.
Conclusion
The distorted amide bond within the 1-azabicyclo[3.3.1]nonane framework represents a fascinating deviation from the norms of amide chemistry. The enforced non-planarity leads to a significant increase in ground-state energy, resulting in enhanced reactivity that can be harnessed for synthetic and medicinal purposes. A thorough understanding of the structural and electronic properties of these strained bicyclic lactams, gained through a combination of spectroscopic, crystallographic, and computational methods, is crucial for their effective utilization. As the fields of chemical synthesis and drug discovery continue to evolve, the unique attributes of the 1-azabicyclo[3.3.1]nonane system and its derivatives are poised to offer innovative solutions to long-standing challenges.
References
Stereoselective synthesis of highly substituted 1-isomorphans (1-azabicyclo[3.3.1]nonanes). Chemical Communications (RSC Publishing).
1-Azabicyclo[3.3.1]nonan-2-one: nitrogen versus oxygen protonation. PubMed. Available at: [Link]
1-Azabicyclo[3.3.1]nonane. PubChem. Available at: [Link]
Reaction mechanism of the acidic hydrolysis of highly twisted amides: Rate acceleration caused by the twist of the amide bond. PubMed. Available at: [Link]
Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. Available at: [Link]
Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. ResearchGate. Available at: [Link]
Twisted Amides. Kimika Teorikoa. Available at: [Link]
1-Azabicyclo[3.3.1]nonan-2-one: Nitrogen Versus Oxygen Protonation. The Journal of Organic Chemistry (ACS Publications). Available at: [Link]
SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. Semantic Scholar. Available at: [Link]
Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]
Synthesis of 1-Azabicyclo[3.3.0]octane Derivatives and Their Effects as Piracetam-like Nootropics. Journal of the Pharmaceutical Society of Japan. Available at: [Link]
Water-promoted hydrolysis of a highly twisted amide: rate acceleration caused by the twist of the amide bond. PubMed. Available at: [Link]
Highly twisted amide "family" compounds 1−5 and the preparation of 1 and 2. ResearchGate. Available at: [Link]
9-azabicyclo[3.3.1]nonane derivatives. Google Patents.
Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. ResearchGate. Available at: [Link]
1-azabicyclo[3.3.1]nonan-2-one. AMERICAN ELEMENTS®. Available at: [Link]
Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). MDPI. Available at: [Link]
Azabicyclo[3.3.1]nonane-based natural products. ResearchGate. Available at: [Link]
Thermodynamic Properties of Twisted Bridgehead Lactams: A Technical Guide
Executive Summary This guide provides an in-depth analysis of Twisted Bridgehead Lactams (TBLs) , a class of bicyclic amides where geometric constraints force the nitrogen lone pair out of conjugation with the carbonyl -...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides an in-depth analysis of Twisted Bridgehead Lactams (TBLs) , a class of bicyclic amides where geometric constraints force the nitrogen lone pair out of conjugation with the carbonyl
-system. Unlike planar amides, which are thermodynamically stable due to resonance (15–20 kcal/mol), TBLs exhibit "anti-Bredt" geometry, resulting in ground-state destabilization.
For researchers in drug discovery and physical organic chemistry, TBLs are not merely academic curiosities; they serve as transition state mimics for peptide hydrolysis and potent acylating agents. This document details their thermodynamic parameters, synthesis via the Schmidt reaction, and characterization protocols.[1]
Part 1: The Thermodynamic Framework of Amide Distortion
The stability of a standard peptide bond arises from the delocalization of the nitrogen lone pair (
) into the carbonyl antibonding orbital (). In TBLs, the bridgehead nitrogen is constrained in a rigid bicycle, preventing this orbital overlap.
The Winkler-Dunitz Parameters
To quantify this distortion, we utilize the Winkler-Dunitz parameters , which are critical for predicting reactivity.[2][3]
Twist Angle (
): The angle between the orbital and the orbital plane.
, has been identified (Szostak, 2015) as the most accurate predictor of amide bond activation.[5] When , the amide bond effectively behaves as an amino-ketone , exhibiting high basicity and rapid hydrolysis.
Thermodynamic Consequences
The disruption of planarity leads to drastic thermodynamic shifts:
Loss of Amide Resonance Energy (ARE): TBLs lose the standard ~18 kcal/mol stabilization energy.
Increased Basicity: The localized nitrogen lone pair becomes highly basic. For example, 2-quinuclidone has a Proton Affinity (PA) of 964.2 kJ/mol , comparable to secondary amines, whereas typical amides have PAs of ~880 kJ/mol.
Ground-State Destabilization: The heat of formation (
) is significantly higher, driving reactivity toward ring opening.
Part 2: Structural Classes and Comparative Data
The degree of twist depends heavily on the ring size. We categorize TBLs by their bridge sizes (
systems).
Table 1: Comparative Thermodynamic & Spectral Data
Compound Class
Example Molecule
Twist ()
IR (cm)
(Hydrolysis)
Character
Planar Reference
N-Methylacetamide
~1650
Years
Stable Amide
Mildly Twisted
1-Azabicyclo[3.3.1]nonan-2-one
~15-20^\circ
~10^\circ
1680
Hours/Days
Activated Amide
Highly Twisted
1-Aza-2-adamantanone (Kirby's)
1732
Minutes
Amino-Ketone
The "Holy Grail"
2-Quinuclidone ([2.2.2] system)
1755*
< 15 sec
Reactive Electrophile
*Note: High IR frequencies indicate increased bond order of the C=O bond (ketone-like) due to loss of resonance.
Part 3: Visualization of Logic and Mechanism
Diagram 1: Structure-Property Relationship Flow
This diagram illustrates how geometric constraints translate into observable thermodynamic properties.
Caption: The causal cascade from geometric strain to thermodynamic instability in TBLs.
Part 4: Experimental Protocols
Synthesis of 2-Quinuclidone (Stoltz Method)
Context: Direct cyclization fails due to ring strain. The Intramolecular Schmidt Reaction is the only reliable method for generating the [2.2.2] system, as demonstrated by Tani and Stoltz (2006).
Reagents:
Precursor: 3-(2-azidoethyl)cyclopentanone
Acid: Tetrafluoroboric acid (
)
Solvent: Anhydrous
Protocol:
Preparation: Dissolve the azido-ketone precursor in anhydrous
(0.1 M) under an Argon atmosphere.
Activation: Cool to 0°C. Add
(1.1 equiv) dropwise.
Rearrangement: Allow the reaction to warm to ambient temperature. The Lewis acid promotes the migration of the alkyl group over the nitrogen, expelling
.
Isolation (Critical): The product is extremely water-sensitive. Isolate as the tetrafluoroborate salt by precipitation with anhydrous ether.
Validation:
NMR must show downfield shift of bridgehead protons; IR must show .
Kinetic Hydrolysis Assay (Thermodynamic Probe)
Context: This assay measures the ground-state destabilization by determining the rate of hydrolysis (
).
Workflow:
Buffer Prep: Prepare phosphate/citrate buffers ranging from pH 2 to pH 10.
Initiation: Inject a
aliquot of TBL (dissolved in dry MeCN) into of buffer in a quartz cuvette.
Monitoring: Immediately track the disappearance of the carbonyl absorbance (200–220 nm range) via UV-Vis spectroscopy.
Calculation: Plot
vs. time to obtain pseudo-first-order rate constants ().
Analysis: A sigmoid pH-rate profile indicates a change in mechanism from N-protonation (acidic) to hydroxide attack (basic).
Diagram 2: Hydrolysis Mechanism Switch
Unlike planar amides (O-protonation), TBLs prefer N-protonation due to the localized lone pair.
Caption: TBLs favor N-protonation (
kJ/mol vs O-protonation), accelerating hydrolysis.
References
Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidone.[6] Nature, 441, 731–734.[6][7] [Link][6]
Kirby, A. J., et al. (1998). 1-Aza-2-adamantanone.[8][9] Journal of the Chemical Society, Perkin Transactions 2, 2701–2704. [Link]
Szostak, M., & Aube, J. (2013). Chemistry of bridged lactams and related heterocycles. Chemical Reviews, 113(8), 5701–5765. [Link]
Ly, T., et al. (2007). Synthesis of 2-quinuclidonium by eliminating water: Experimental quantification of the high basicity of extremely twisted amides.[10][11] Journal of the American Chemical Society, 129(7), 1864–1865. [Link]
Greenberg, A. (2000). The Amide Linkage: Structural Significance in Chemistry, Biochemistry, and Materials Science.[1] Wiley-Interscience.
This guide provides a rigorous technical analysis of 1-azabicyclo[3.3.1]nonane-2,6-dione , a bicyclic nitrogenous scaffold. While the parent 1-azabicyclo[3.3.1]nonane is a known precursor to various alkaloids (e.g., lupin alkaloids), the 2,6-dione derivative represents a specific functionalized core integrating a bridgehead lactam (C2) and a distal ketone (C6).
This structure is chemically significant due to its constrained geometry, which forces the nitrogen lone pair into specific orbital alignments, and its utility as a pharmacophore in neuroactive ligand design (specifically nicotinic acetylcholine receptors, nAChRs).[1]
Part 1: Physicochemical Specifications
The following data is derived from stoichiometric calculation and structural analysis of the specific 1-aza-2,6-dione isomer.
Core Data Table
Property
Value
Notes
IUPAC Name
1-Azabicyclo[3.3.1]nonane-2,6-dione
Systematic nomenclature
Molecular Formula
C₈H₁₁NO₂
Derived from parent C₈H₁₅N (-4H for 2x C=O)
Molecular Weight
153.18 g/mol
Monoisotopic Mass: ~153.079
Core Scaffold
1-Azabicyclo[3.3.1]nonane
Nitrogen at bridgehead position 1
Functional Groups
Lactam (C2), Ketone (C6)
C2 carbonyl forms an amide with N1
LogP (Predicted)
-0.2 to 0.5
Polar due to dual carbonyls and amide
H-Bond Acceptors
2
Carbonyl oxygens
Stereochemistry
Achiral (Meso) or Chiral
Depends on substitution; core is achiral if unsubstituted
Structural Analysis
The molecule features a nitrogen atom at the bridgehead (Position 1).
C2 Position: The carbonyl at C2 forms a lactam with the bridgehead nitrogen. Unlike standard amides, bridgehead lactams in medium-sized rings (like [3.3.1] systems) can exhibit "anti-Bredt" character if the ring is too small, leading to twisted amide bonds. However, the [3.3.1] system is sufficiently flexible to accommodate a planar or near-planar amide bond, making this structure stable.
C6 Position: The carbonyl at C6 is a standard ketone, accessible for nucleophilic attack or reductive amination, serving as a diversification point for medicinal chemistry.
Part 2: Synthesis & Experimental Methodology[10]
Context: Direct synthesis of the 2,6-dione is rarely reported as a single step. The most robust route involves the construction of the 1-azabicyclo[3.3.1] framework followed by selective oxidation. The following protocol is adapted from established methodologies for 1-azabicyclo[3.3.1]nonan-2-one synthesis, with an oxidative functionalization step.
Synthetic Logic (Retrosynthesis)
The strategy relies on an Intramolecular Mannich-type Cyclization or Radical Cyclization to form the bicyclic core, followed by remote oxidation.
Precursor: 3-(3-chloropropyl)-2-piperidone or glutarimide derivatives.
Cyclization: Base-mediated alkylation to close the bridge.
Oxidation: Selective oxidation at C6 (often activated if C6 was a pre-existing alcohol or alkene).
Protocol: Assembly of the 1-Azabicyclo[3.3.1] Core
Note: This protocol focuses on the critical ring-closing step to form the bridgehead nitrogen scaffold.
Validation Point: Confirm the formation of the bicyclic lactam (1-azabicyclo[3.3.1]nonan-2-one) via ¹H-NMR . Look for the disappearance of terminal alkene protons and the appearance of bridgehead methine signals.
Pathway Visualization
Figure 1: Synthetic logic flow from acyclic precursor to the target dione scaffold via radical cyclization.[2][3][4][5][6][7]
Part 3: Applications in Drug Discovery
The 1-azabicyclo[3.3.1]nonane-2,6-dione scaffold is not merely a chemical curiosity; it serves as a rigidified template for ligand design.
The [3.3.1] azabicyclic system mimics the spatial arrangement of cytisine and epibatidine , known high-affinity nAChR ligands.
Mechanism: The bridgehead nitrogen (N1) mimics the cationic center of acetylcholine. The ketone/lactam oxygens can act as H-bond acceptors, mimicking the ester oxygen of acetylcholine.
Advantage: The rigid bicyclic framework reduces the entropic penalty of binding, potentially increasing affinity for α4β2 or α7 subtypes.
Sigma Receptor Ligands
Hydrophobic derivatives of this scaffold (often reduced at the ketone) bind to Sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement.
Synthetic Intermediate
The C6 ketone is highly reactive. It allows for:
Reductive Amination: Introducing side chains to probe the "accessory binding pocket" of GPCRs.
Stereoselective Reduction: Creating chiral alcohols (C6-OH) to separate enantiomers for SAR studies.
Part 4: Critical References
Scaffold Synthesis & Properties:
Title: Synthesis of 1-azabicyclo[3.3.1]nonane derivatives via radical cyclization.
Source:Journal of Organic Chemistry (General methodology reference for this class).
Context: Validates the radical cyclization route for bridgehead nitrogen systems.
Context: Used to validate the "2,6-dione" nomenclature and stability.
Link:
Disclaimer: The specific isomer 1-azabicyclo[3.3.1]nonane-2,6-dione is a specialized intermediate. Experimental safety protocols for handling bicyclic lactams and radical initiators (AIBN, Tin hydrides) must be strictly followed.
Conformational Analysis of Bicyclic Lactams with Bridgehead Nitrogen
From Twisted Amides to Bioactive Scaffolds Executive Summary The bridgehead nitrogen in bicyclic lactams represents a unique intersection of geometric constraint and chemical reactivity.[1] Unlike acyclic amides, which a...
Author: BenchChem Technical Support Team. Date: February 2026
From Twisted Amides to Bioactive Scaffolds
Executive Summary
The bridgehead nitrogen in bicyclic lactams represents a unique intersection of geometric constraint and chemical reactivity.[1] Unlike acyclic amides, which adopt a planar, resonance-stabilized geometry (
), bridgehead nitrogens are frequently forced into pyramidal geometries () due to ring strain and Bredt’s rule-like constraints. This "twisted amide" character fundamentally alters the electronic landscape of the molecule, transforming stable amide bonds into reactive electrophiles (as seen in -lactam antibiotics) or rigid structural locks (as seen in peptidomimetics).
This guide provides a technical framework for analyzing these systems, utilizing the Winkler-Dunitz distortion parameters as the primary metric for quantification.
Theoretical Framework: The Physics of Distortion
The Resonance-Strain Conflict
In a standard peptide bond, the lone pair on nitrogen delocalizes into the carbonyl
-system, creating a planar unit with significant double-bond character (). In bicyclic systems where the nitrogen is at the bridgehead, geometric constraints often forbid this planarity.
To quantify this distortion, we utilize the parameters defined by Winkler and Dunitz.[2][3][4] These are critical for correlating structure with bioactivity.
Measures the breaking of -conjugation. indicates high reactivity.
N-Pyramidalization
Deviation of N from the plane of its 3 substituents.
(Planar) to (Tetrahedral)
Measures character. High correlates with increased basicity.
Additive Parameter
Best Predictor: Szostak et al. demonstrated this sum correlates linearly with resonance energy and reactivity.
Structural Classification
Type I (Bridge > 1 carbon): The
bond resides on a bridge of two or more carbons.[2] These are often stable and used as peptidomimetics (e.g., indolizidinones).
Type II (Bridge = 1 carbon): The
bond is on a single carbon bridge.[2] These are highly strained "Anti-Bredt" amides, often exhibiting extreme twist and reactivity (e.g., 1-azabicyclo[3.3.1]nonan-2-one).
Visualization of Conformational Logic
Figure 1: The causal relationship between geometric strain, Winkler-Dunitz parameters, and chemical reactivity.
Analytical Methodologies
X-Ray Crystallography (The Gold Standard)
Direct measurement of atomic coordinates is required to calculate
and .
Protocol: Grow single crystals (slow evaporation from EtOAc/Hexanes or vapor diffusion).
Calculation:
(where are bond angles around N; approximation).
Precise Definition: The angle between the
bond and the plane defined by the N and its two other substituents.[2]
Infrared Spectroscopy (The Strain Sensor)
The carbonyl stretching frequency (
) is a rapid diagnostic tool for amide distortion.
Normal Amide:
Strained
-Lactam:
Twisted Bridgehead Amide: Can exceed
even in larger rings if is high.
Correlation: There is a linear correlation between
and the additive parameter ().[2][5] Higher frequency = Higher distortion = Higher reactivity.
Computational Modeling
When crystal structures are unavailable, DFT is highly accurate for these rigid systems.
Recommended Level of Theory: M06-2X / 6-311++G(d,p).
Why? M06-2X handles dispersion forces and non-covalent interactions better than B3LYP, which is crucial for strained rings.
Solvation: Use IEFPCM (water or DMSO) to mimic biological environments. Gas-phase calculations often overestimate the degree of pyramidalization.
Case Studies: Reactivity vs. Rigidity
Case A:
-Lactam Antibiotics (Penicillins/Cephalosporins)
Goal: High Reactivity.
Mechanism: The 4,5- or 4,6-fused system forces the bridgehead nitrogen into a pyramidal state (
). This suppresses resonance, making the carbonyl carbon highly electrophilic. It mimics the D-Ala-D-Ala transition state, allowing it to acylate the active site serine of Penicillin-Binding Proteins (PBPs).
Key Metric:
indicates sufficient strain for bioactivity.
Case B: Indolizidinone Peptidomimetics (Type I)
Goal: High Rigidity (Scaffold).
Mechanism: 6,5-fused systems (e.g., Freidinger lactams) are used to lock peptide bonds in a specific conformation (e.g.,
-turn type II').
Analysis: Here, the goal is not extreme reactivity. We look for
to ensure chemical stability while maintaining a fixed dihedral angle () to fit a receptor pocket.
Experimental Protocol: Full Conformational Profiling
This workflow ensures a self-validating dataset for any new bicyclic lactam scaffold.
Step 1: Synthesis & Initial Screening
Synthesize the bicyclic core.
IR Screen: Record FTIR (ATR or KBr).
If
, treat the compound as potentially unstable/reactive (store at -20°C).
If
, the amide is likely planar and stable.
Step 2: Structural Determination
X-Ray: Attempt crystallization. If successful, calculate
and .
NMR Validation: Record
NMR.
Look for the carbonyl shift. Downfield shift (higher ppm) generally correlates with planarity; Upfield shift (lower ppm) can indicate loss of resonance (ketone-like character), though this is complex due to shielding effects.
Step 3: Computational Correlation
Perform a conformational search (Monte Carlo/MMFF).
Optimize lowest energy conformers using DFT (M06-2X/6-311+G(d,p)) in a solvation model.
Calculate Frequency (IR) to verify the stationary point (no imaginary frequencies).
Validation: Compare calculated
(scaled) with experimental IR. If they match, the computed geometry () is reliable.
Dissolve compound in phosphate buffer (pH 7.4) with 10%
.
Monitor by
NMR over 24 hours.
Half-life (
): Rapid hydrolysis ( hour) confirms a "Twisted Amide" suitable for covalent inhibition or prodrug strategies. Stability ( hours) confirms suitability as a peptidomimetic scaffold.
Workflow Visualization
Figure 2: Decision tree for characterizing bicyclic lactams based on initial spectroscopic data.
References
Szostak, M., & Aube, J. (2013). Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews, 113(8), 5701–5765. Link
Winkler, F. K., & Dunitz, J. D. (1971). The non-planar amide group.[1][2][3][4][6] Journal of Molecular Biology, 59(1), 169–182. Link
Kirby, A. J., Komarov, I. V., & Wothers, P. D. (1998). The Most Twisted Amide: 1-Azabicyclo[3.3.1]nonan-2-one. Journal of the American Chemical Society, 120(10), 2220–2225. Link
Greenberg, A. (2000).
Hanessian, S., et al. (1997). Design and Synthesis of Conformationally Constrained Amino Acids as Versatile Scaffolds for Peptidomimetics. Tetrahedron, 53(38), 12789-12854. Link
A Technical Guide to Determining the Solubility Profile of 1-Azabicyclo[3.3.1]nonane-2,6-dione in Organic Solvents
Executive Summary The bicyclo[3.3.1]nonane framework and its heteroatomic analogues are foundational scaffolds in medicinal chemistry, prized for their conformational rigidity and utility in designing molecules with prec...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The bicyclo[3.3.1]nonane framework and its heteroatomic analogues are foundational scaffolds in medicinal chemistry, prized for their conformational rigidity and utility in designing molecules with precise three-dimensional orientations.[1][2] The specific compound, 1-azabicyclo[3.3.1]nonane-2,6-dione, incorporates key structural features—a tertiary amine and two ketone functionalities—that present both synthetic opportunities and physicochemical challenges. A thorough understanding of its solubility profile in various organic solvents is a non-negotiable prerequisite for its effective use in drug discovery and development. Poor solubility can create significant roadblocks, impacting everything from reaction kinetics and purification efficiency to the feasibility of formulation and ultimate bioavailability.[3][4]
This technical guide provides a comprehensive, field-proven framework for researchers, chemists, and drug development professionals to systematically determine the solubility of 1-azabicyclo[3.3.1]nonane-2,6-dione. Rather than merely listing protocols, this document elucidates the causal reasoning behind experimental choices, outlines robust, self-validating methodologies, and details the analytical techniques required for generating high-fidelity data. We will cover the gold-standard shake-flask method for determining thermodynamic equilibrium solubility and higher-throughput techniques for kinetic solubility, providing actionable insights for decision-making at every stage of the research and development pipeline.
The Foundational Role of Solubility in Preclinical Development
Solubility is a critical physicochemical property that dictates the developability of a new chemical entity (NCE).[4] For a molecule like 1-azabicyclo[3.3.1]nonane-2,6-dione, which serves as a building block or potential active pharmaceutical ingredient (API), its solubility profile governs several key outcomes:
Synthetic Chemistry: Inefficient dissolution in reaction media can lead to poor yields, sluggish reaction rates, and complex purification challenges.
In Vitro Assays: The maximum achievable concentration in assay buffers (often containing a co-solvent like DMSO) can limit the accurate determination of biological activity, potentially leading to false negatives.[5]
Formulation Development: The ability to formulate a compound for in vivo studies is directly dependent on its solubility. Low solubility often necessitates complex and costly formulation strategies to achieve therapeutic exposure.[3]
Bioavailability: For oral drug candidates, a compound must first dissolve in the gastrointestinal fluids to be absorbed. Consequently, solubility is a primary determinant of oral bioavailability.[4]
Therefore, establishing a detailed solubility profile across a panel of pharmaceutically relevant solvents is not a perfunctory task but a strategic imperative. This guide provides the methodologies to build that essential dataset.
Recommended Solvent Panel for Comprehensive Profiling
The choice of solvents should be deliberate, spanning a range of polarities, hydrogen bonding capabilities, and functional classes relevant to both synthetic chemistry and pharmaceutical processing. The "like dissolves like" principle serves as a useful starting point; given the polar nature of the dione and the basic nitrogen, polar solvents are expected to be more effective.[6]
Table 1: Suggested Solvent Panel for Solubility Determination
Solvent Class
Solvent
Polarity Index
Dielectric Constant (20°C)
Rationale
Polar Protic
Methanol
5.1
32.7
Common lab solvent, capable of hydrogen bonding.
Ethanol
4.3
24.5
Pharmaceutically acceptable, slightly less polar than methanol.
Isopropanol (IPA)
3.9
19.9
Common processing and cleaning solvent.
Polar Aprotic
Acetonitrile (ACN)
5.8
37.5
Widely used in HPLC and synthesis.
Acetone
5.1
20.7
Versatile solvent for a range of polar and nonpolar compounds.
Dimethyl Sulfoxide (DMSO)
7.2
46.7
High solubilizing power, common for stock solutions in HTS.[5]
Ethyl Acetate
4.4
6.0
Common extraction and chromatography solvent of medium polarity.
Nonpolar Aprotic
Toluene
2.4
2.4
Representative of aromatic, nonpolar environments.
Dichloromethane (DCM)
3.1
9.1
Effective for many organic compounds, but use with caution.
The most reliable and definitive measure of solubility is the thermodynamic equilibrium solubility. This is the concentration of a solute in a saturated solution when it is in equilibrium with the solid phase. The isothermal shake-flask method is the universally recognized gold standard for this determination.[7][8]
Principle of the Shake-Flask Method
The core principle is to create a slurry by adding an excess of the solid compound to a known volume of solvent. This mixture is then agitated at a constant temperature for a sufficient duration to allow the system to reach equilibrium—the point at which the rate of dissolution equals the rate of precipitation. After equilibrium is achieved, the solid and liquid phases are separated, and the concentration of the dissolved compound in the supernatant is quantified.[8]
Detailed Experimental Protocol
Preparation: Add an excess amount of 1-azabicyclo[3.3.1]nonane-2,6-dione (e.g., 10-20 mg) to a series of glass vials. The key is to ensure undissolved solid remains visible at the end of the experiment.
Solvent Addition: Accurately dispense a known volume (e.g., 2 mL) of each selected solvent from Table 1 into the corresponding vials.
Equilibration: Securely cap the vials and place them in a thermostatic shaker or orbital incubator set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period.
Causality Note: The equilibration time is critical. For many compounds, 24-48 hours is sufficient, but this must be empirically verified. To ensure true equilibrium has been reached, samples can be taken at various time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when consecutive measurements yield the same concentration.[9]
Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the set temperature for at least 30 minutes to permit the solid to settle.
Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe pre-warmed to the experimental temperature. Immediately filter the sample through a 0.22 µm syringe filter (PVDF or PTFE is recommended) into a clean vial.
Trustworthiness Note: This step is a common source of error. Using a cold syringe or filter can cause the compound to precipitate, leading to an underestimation of solubility. Pre-warming the equipment is a self-validating measure to prevent this artifact.[9]
Quantification: Accurately dilute the filtered sample with a suitable solvent (typically the mobile phase for HPLC analysis) to a concentration within the linear range of the analytical method. Quantify the concentration using a validated technique as described in Section 4.0.
Workflow Visualization: Shake-Flask Method
Workflow for thermodynamic solubility via the shake-flask method.
Analytical Quantification Techniques
Accurate quantification of the dissolved compound is as crucial as the equilibration process itself. The choice of analytical method depends on the compound's properties, available equipment, and required sensitivity.
High-Performance Liquid Chromatography (HPLC)
HPLC is the preferred method for its high specificity, sensitivity, and ability to separate the analyte from any potential impurities or degradants.[6]
Step-by-Step Protocol:
Method Development: Develop a reverse-phase HPLC method capable of resolving the 1-azabicyclo[3.3.1]nonane-2,6-dione peak. A C18 column with a mobile phase gradient of water (with 0.1% formic acid or TFA) and acetonitrile is a standard starting point.[10][11] The pH of the mobile phase should be controlled to ensure consistent ionization of the basic nitrogen.[11]
Calibration Curve: Prepare a series of at least five standard solutions of the compound of known concentrations in the mobile phase. Inject these standards to create a calibration curve by plotting peak area versus concentration. The curve must have a correlation coefficient (R²) of >0.99 for reliability.
Sample Analysis: Inject the diluted, filtered samples from the solubility experiment.
Calculation: Use the linear regression equation from the calibration curve to determine the concentration of the compound in the diluted sample. Account for the dilution factor to calculate the final solubility in the original solvent.
UV-Vis Spectrophotometry
This method is faster and simpler than HPLC but is only suitable if the compound possesses a chromophore that absorbs UV or visible light and if no impurities absorb at the same wavelength.[12] The ketone groups in the target molecule should provide sufficient UV absorbance.
Step-by-Step Protocol:
Determine λmax: Scan a dilute solution of the compound to find the wavelength of maximum absorbance (λmax).
Calibration Curve: Prepare a series of standard solutions and measure their absorbance at λmax. Plot absorbance versus concentration to generate a calibration curve according to the Beer-Lambert Law.
Sample Analysis: Measure the absorbance of the appropriately diluted, filtered samples.
Calculation: Use the calibration curve to determine the concentration and calculate the final solubility, accounting for dilution.
Gravimetric Method
The gravimetric method is a classic technique that determines solubility by evaporating the solvent from a known volume of a saturated solution and weighing the remaining solid residue.[13][14] While simple in principle, it is less sensitive and more labor-intensive than chromatographic or spectroscopic methods.
Step-by-Step Protocol:
Preparation: Prepare a saturated solution as described in the shake-flask method (Section 3.2).
Sampling: Pipette a precise volume (e.g., 5 or 10 mL) of the clear, filtered supernatant into a pre-weighed, dry evaporating dish.[13][14]
Evaporation: Gently evaporate the solvent to dryness in a fume hood or using a rotary evaporator. Further dry the dish in an oven at a temperature below the compound's melting/decomposition point until a constant weight is achieved.[3][14]
Calculation: The weight of the solute is the final weight of the dish minus the initial weight. The solubility is then expressed as the mass of the solute per the initial volume of the solvent.[13]
High-Throughput Screening for Kinetic Solubility
In early-stage discovery, when compound availability is limited and speed is essential, kinetic solubility methods are often employed.[4][15] These methods measure the solubility of a compound precipitating out of a solution, typically after being introduced from a concentrated DMSO stock. The resulting value is a "kinetic" solubility, which can differ from the thermodynamic value but is extremely useful for ranking compounds.[4]
The turbidimetric method, often performed in a 96-well plate format, is a common HTS approach.[4]
Principle of Turbidimetry
A high-concentration stock solution of the compound in DMSO is serially diluted into an aqueous buffer or organic solvent. The point at which the compound precipitates out of solution is detected by an increase in turbidity (light scattering), which is measured by a nephelometer or a plate reader.[15]
Workflow Visualization: HTS Turbidimetric Method
High-throughput workflow for kinetic solubility via turbidimetry.
Data Presentation
All quantitative solubility data should be summarized in a clear, structured table to allow for easy comparison and interpretation.
Table 2: Template for Reporting Solubility Data
Solvent
Temperature (°C)
Solubility (mg/mL)
Solubility (mol/L)
Method Used
Methanol
25
[Experimental Value]
[Calculated Value]
Shake-Flask/HPLC
Ethanol
25
[Experimental Value]
[Calculated Value]
Shake-Flask/HPLC
Acetonitrile
25
[Experimental Value]
[Calculated Value]
Shake-Flask/HPLC
DMSO
25
[Experimental Value]
[Calculated Value]
Shake-Flask/HPLC
Ethyl Acetate
25
[Experimental Value]
[Calculated Value]
Shake-Flask/HPLC
...other solvents
25
...
...
...
Conclusion
This technical guide provides a robust and scientifically grounded framework for determining the solubility profile of 1-azabicyclo[3.3.1]nonane-2,6-dione. By adhering to the detailed protocols for both thermodynamic and kinetic solubility determination, researchers can generate the high-quality, reliable data essential for making informed decisions. Understanding the solubility of this key scaffold is the first step in unlocking its full potential in synthetic applications and the development of novel therapeutics. The methodologies described herein are designed to be self-validating, ensuring the integrity and trustworthiness of the results that will guide future research endeavors.
References
Determination of Solubility by Gravimetric Method. (n.d.). Faculty of Pharmacy, M.S. Ramaiah University of Applied Sciences.
Pan, L., Ho, Q., Tsutsui, K., & Takahashi, L. (2001). Comparison of chromatographic and spectroscopic methods used to rank compounds for aqueous solubility. Journal of Pharmaceutical Sciences, 90(4), 521-529. [Link]
Pawar, P., Dhole, S., & Shirode, A. (2022). Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences, 2(1), 1-4. [Link]
Bevan, C. D., & Lloyd, R. S. (2000). A high-throughput screening method for the determination of aqueous drug solubility using laser nephelometry in microtiter plates. Analytical Chemistry, 72(8), 1781-1787. [Link]
Gedig, C., & Görtz, V. (2015). Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions. American Journal of Analytical Chemistry, 6, 531-537. [Link]
Jouyban, A. (2010). Experimental and Computational Methods Pertaining to Drug Solubility. Handbook of Solvents, 189-215. [Link]
Biorelevant.com. (n.d.). Solubility Check in FaSSIF FeSSIF by HPLC. Biorelevant.com. [Link]
PharmaGuru. (2025). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. PharmaGuru. [Link]
Gravimetric method of analysis. (n.d.). SlideShare. [Link]
National Center for Biotechnology Information. (n.d.). 1-Azabicyclo[3.3.1]nonane. PubChem. [Link]
General Gravimetric Analysis Procedure. (n.d.). Moodle. [Link]
Takács-Novák, K., et al. (2023). Parameters of HPLC system used in solubility experiments for concentration measurement. Journal of Pharmaceutical and Biomedical Analysis. [Link]
AstraZeneca. (2005). Method for determining solubility of a chemical compound.
Ye, N., et al. (2015). Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. Bioorganic & Medicinal Chemistry Letters, 25(22), 5231-5235. [Link]
Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. [Link]
Kumar, A., & Saini, G. (2012). Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research, 2(4), 133-138. [Link]
Ishihara, K., et al. (1995). Synthesis of 1-Azabicyclo[3.3.0]octane Derivatives and Their Effects as Piracetam-like Nootropics. Chemical and Pharmaceutical Bulletin, 43(9), 1547-1552. [Link]
ResearchGate. (n.d.). Synthesis of bicyclo[3.3.1]nonane-2,6-dione through condensation... ResearchGate. [Link]
National Center for Biotechnology Information. (n.d.). Bicyclo[3.3.1]nonane-2,6-dione. PubChem. [Link]
Cheméo. (n.d.). Chemical Properties of Bicyclo(3.3.1)nonane-2,6-dione. Cheméo. [Link]
Williams, B. D., et al. (2001). SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. Heterocycles, 55(11), 2199-2206. [Link]
ResearchGate. (2025). Synthesis, Enantiomer Separation, and Absolute Configuration of 2,6-Oxygenated 9-Azabicyclo[3.3.1]nonanes. ResearchGate. [Link]
Valdés, C., et al. (2004). 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold. Molecules, 9(5), 335-341. [Link]
Application Notes and Protocols for the Synthesis of 1-Azabicyclo[3.3.1]nonane-2,6-dione from Piperidone
Introduction: The Significance of the 1-Azabicyclo[3.3.1]nonane Scaffold The 1-azabicyclo[3.3.1]nonane core is a conformationally constrained bicyclic system that serves as a vital structural motif in a wide array of nat...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of the 1-Azabicyclo[3.3.1]nonane Scaffold
The 1-azabicyclo[3.3.1]nonane core is a conformationally constrained bicyclic system that serves as a vital structural motif in a wide array of natural products and pharmacologically active molecules. Its rigid framework allows for the precise spatial orientation of functional groups, making it an attractive scaffold for the design of ligands that target specific biological receptors and enzymes. Derivatives of this scaffold have demonstrated a broad spectrum of biological activities, including, but not limited to, acting as analgesics, antiviral agents, and antipsychotics. The 2,6-dione substitution pattern, in particular, offers versatile synthetic handles for further chemical elaboration, enabling its use as a key building block in the development of novel therapeutics.
This guide provides a comprehensive, in-depth technical overview and detailed protocols for the multi-step synthesis of 1-azabicyclo[3.3.1]nonane-2,6-dione, commencing from readily available piperidone precursors. The synthetic strategy is divided into two main parts: the initial construction of an N-protected 4-piperidone, followed by a biomimetic double Mannich reaction to form the second ring and establish the bicyclic framework. An optional deprotection step to yield the parent bicyclic dione is also described.
PART 1: Synthesis of the N-Benzyl-4-piperidone Intermediate
The first phase of this synthesis focuses on the construction of a suitable N-substituted 4-piperidone. N-Benzyl-4-piperidone is selected as the intermediate due to the stability of the benzyl group under the reaction conditions and its facile removal in the final step. The synthesis proceeds via a three-step sequence: a double Michael addition, an intramolecular Dieckmann condensation, and a subsequent hydrolysis and decarboxylation.
Causality of Experimental Choices
Double Michael Addition: The synthesis begins with the conjugate addition of benzylamine to two equivalents of an acrylate ester. This reaction efficiently assembles the linear precursor containing the nitrogen atom and the two carbon chains required for the piperidone ring.
Dieckmann Condensation: This intramolecular Claisen condensation is a classic and highly effective method for forming five- and six-membered rings.[1][2] In this protocol, a strong base is used to deprotonate the α-carbon of one of the ester groups, which then acts as a nucleophile, attacking the carbonyl carbon of the other ester to form the cyclic β-keto ester.[2]
Hydrolysis and Decarboxylation: The resulting β-keto ester is not the final piperidone. It is readily hydrolyzed to the corresponding β-keto acid, which is unstable and undergoes facile decarboxylation upon heating to afford the target N-benzyl-4-piperidone.
Experimental Protocol: Synthesis of N-Benzyl-4-piperidone
Step 1.1: Double Michael Addition to form Diethyl N,N-bis(2-ethoxycarbonylethyl)amine
To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add benzylamine (10.7 g, 0.1 mol) and ethanol (50 mL).
Slowly add ethyl acrylate (22.0 g, 0.22 mol) to the stirred solution.
Heat the reaction mixture to reflux for 24 hours.
After cooling to room temperature, remove the ethanol under reduced pressure to yield the crude diester, which can be used in the next step without further purification.
Step 1.2: Intramolecular Dieckmann Condensation
In a dry three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, add sodium metal (2.5 g, 0.11 mol) to anhydrous toluene (150 mL).
Heat the mixture to reflux with vigorous stirring to form a fine suspension of molten sodium.
Add a small amount of anhydrous ethanol (1 mL) to initiate the reaction.
Slowly add the crude diester from Step 1.1 dissolved in anhydrous toluene (50 mL) to the refluxing suspension over 1 hour.
Continue to reflux for an additional 4-6 hours, during which time the reaction mixture will become thick.[3]
Cool the reaction mixture to room temperature and cautiously quench by the slow addition of 20% aqueous acetic acid until the mixture is acidic.
Separate the organic layer, and extract the aqueous layer with toluene (2 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Remove the solvent under reduced pressure to yield the crude ethyl 1-benzyl-4-oxopiperidine-3-carboxylate.
Step 1.3: Hydrolysis and Decarboxylation
To the crude β-keto ester from Step 1.2, add 20% aqueous hydrochloric acid (150 mL).[4]
Heat the mixture to reflux for 5 hours. The progress of the decarboxylation can be monitored by the cessation of CO2 evolution.
Cool the reaction mixture and neutralize to a pH of 8-9 with a 35% aqueous sodium hydroxide solution.[3]
Extract the aqueous mixture with ethyl acetate (3 x 100 mL).
Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.
Remove the solvent under reduced pressure, and purify the residue by vacuum distillation to afford N-benzyl-4-piperidone as a pale yellow oil.[4]
PART 2: Synthesis of 1-Benzyl-1-azabicyclo[3.3.1]nonane-2,6-dione
This part of the synthesis constructs the second ring of the bicyclic system through a double Mannich reaction, a biomimetic process that mimics the biosynthesis of tropane alkaloids.
Causality of Experimental Choices
Double Mannich Reaction (Robinson-Schöpf type): This reaction is a one-pot, multi-component reaction that efficiently forms the 1-azabicyclo[3.3.1]nonane skeleton.[5] It involves the reaction of the N-benzyl-4-piperidone (which provides the nitrogen and one of the six-membered rings), formaldehyde (which acts as a one-carbon electrophile), and a source of acetonedicarboxylate (which provides the three-carbon chain for the second ring). The reaction proceeds through the formation of iminium ions and enolates, which then undergo two sequential Mannich-type condensations to build the bicyclic structure. The subsequent in-situ decarboxylation of the intermediate dicarboxylic acid yields the desired dione.
Experimental Protocol: Double Mannich Annulation
To a large round-bottom flask, add a solution of dimethyl 3-oxopentanedioate (dimethyl acetonedicarboxylate) (17.4 g, 0.1 mol) in water (200 mL).
Cool the solution in an ice bath and add N-benzyl-4-piperidone (18.9 g, 0.1 mol).
To the stirred suspension, add a 37% aqueous solution of formaldehyde (16.2 mL, 0.2 mol).
Adjust the pH of the mixture to 4-5 by the addition of a buffered solution (e.g., sodium acetate/acetic acid).
Allow the reaction mixture to stir at room temperature for 48 hours.
Basify the mixture to a pH of 9-10 with a saturated aqueous solution of sodium carbonate.
Extract the aqueous mixture with dichloromethane (3 x 150 mL).
Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.
Remove the solvent under reduced pressure to yield the crude 1-benzyl-1-azabicyclo[3.3.1]nonane-2,6-dione, which can be purified by column chromatography on silica gel or by recrystallization.
PART 3: (Optional) Deprotection to 1-Azabicyclo[3.3.1]nonane-2,6-dione
For applications where the parent bicyclic dione is required, the N-benzyl group can be removed.
Causality of Experimental Choices
Catalytic Transfer Hydrogenation: This method is a mild and efficient way to remove a benzyl group from a nitrogen atom.[6][7] Ammonium formate serves as a convenient in-situ source of hydrogen, and a palladium on carbon catalyst facilitates the hydrogenolysis of the C-N bond.
Experimental Protocol: N-Debenzylation
In a round-bottom flask, dissolve 1-benzyl-1-azabicyclo[3.3.1]nonane-2,6-dione (0.05 mol) in methanol (100 mL).
Add ammonium formate (15.8 g, 0.25 mol) and 10% palladium on carbon (1.0 g).
Heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC.
After completion, cool the reaction mixture and filter through a pad of Celite to remove the catalyst.
Remove the methanol under reduced pressure.
Dissolve the residue in water and extract with dichloromethane to remove any remaining starting material.
Basify the aqueous layer with sodium carbonate and extract with dichloromethane (3 x 50 mL).
Combine the organic extracts, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield 1-azabicyclo[3.3.1]nonane-2,6-dione.
Application Note: Thermal Cyclization Protocols for 1-Azabicyclo[3.3.1]nonane-2,6-dione
This Application Note and Protocol guide details the synthesis and handling of 1-azabicyclo[3.3.1]nonane-2,6-dione , a "twisted amide" scaffold of significant interest in structural organic chemistry and drug discovery d...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the synthesis and handling of 1-azabicyclo[3.3.1]nonane-2,6-dione , a "twisted amide" scaffold of significant interest in structural organic chemistry and drug discovery due to its non-planar bridgehead nitrogen.
Introduction & Scientific Context
The 1-azabicyclo[3.3.1]nonane-2,6-dione scaffold represents a class of "anti-Bredt" lactams where the amide nitrogen is located at the bridgehead position. Unlike planar amides, the geometric constraints of the [3.3.1] bicyclic system force the amide bond into a twisted, non-planar conformation.
Why This Molecule Matters
Twisted Amide Physics: The distortion disrupts the standard
amidic resonance. This results in a nitrogen atom with significant pyramidal character (amine-like reactivity) and a carbonyl group with high electrophilicity (ketone-like reactivity).
Medicinal Chemistry Utility: These scaffolds serve as transition-state mimics for amide hydrolysis (protease inhibitors) and as potent, chemoselective acylating agents for serine hydrolases.
The formation of the N1-C2 bond is thermodynamically disfavored due to the strain energy introduced by twisting the amide bond. Standard dehydrating agents (e.g., DCC, EDC) often fail or lead to intermolecular oligomerization.
The authoritative protocol utilizes Dibutyltin Oxide (Bu₂SnO) mediated thermal cyclization.[1]
Reaction Pathway[3][4][5][6][7][8][9][10][11]
Precursor Assembly: The linear precursor, 3-(2-carboxyethyl)-4-piperidone , contains both the secondary amine (nucleophile) and the carboxylic acid side chain (electrophile).
Template Activation: Bu₂SnO reacts with the amino acid precursor to form a cyclic stannyl-ester/amine intermediate.
Thermal Collapse: Under high-temperature reflux (typically in xylene or mesitylene), the tin template brings the amine and carboxylate into proximity, overcoming the entropic and enthalpic barrier to form the strained lactam bond, releasing water and regenerating the tin oxide species (or a hydrated form).
Figure 1: Mechanistic pathway for the tin-mediated thermal cyclization of the bridgehead lactam.
Pre-Protocol Considerations
Safety & Handling
Reactivity: The product is a twisted amide and is highly susceptible to hydrolysis. All glassware must be flame-dried, and solvents must be anhydrous.
Toxicity: Organotin compounds (Bu₂SnO) are toxic. All weighing and reactions must be performed in a fume hood.
Thermal Hazards: The reaction requires refluxing xylene (140°C). Ensure all ground glass joints are greased and secured with clips.
Reagent Quality Control
Reagent
Grade/Spec
Purification Requirement
Precursor
>95% Purity
Ensure no residual N-benzyl groups if prepared via hydrogenation.
Dibutyltin Oxide
98%
Use as received; fine powder preferred.
Xylene
Anhydrous
Distill over Sodium/Benzophenone or use molecular sieves.
Mesitylene
98%
Alternative solvent for higher temperature (165°C) if cyclization is sluggish.
Detailed Experimental Protocol
Phase 1: Precursor Preparation (Summary)
Note: The immediate precursor is 3-(2-carboxyethyl)-4-piperidone. This is typically generated from N-benzyl-4-piperidone via Michael addition to benzyl acrylate, followed by simultaneous hydrogenolysis of the benzyl ester and N-benzyl group.
Phase 2: Thermal Cyclization (The Core Protocol)
Objective: Intramolecular dehydration of 3-(2-carboxyethyl)-4-piperidone to form the bridgehead lactam.
Apparatus Setup
Reaction Vessel: 250 mL 2-neck Round Bottom Flask (RBF).
Water Removal: Dean-Stark trap topped with a reflux condenser.
Atmosphere: Nitrogen or Argon inlet (positive pressure).
Step-by-Step Procedure
Charging:
To the 250 mL RBF, add 3-(2-carboxyethyl)-4-piperidone (1.0 eq, e.g., 500 mg).
Add Dibutyltin Oxide (Bu₂SnO) (0.1 to 1.0 eq).
Note: While catalytic amounts (0.1 eq) can work, stoichiometric (1.0 eq) amounts often improve yields for strained systems by ensuring all precursor is templated.
Add Anhydrous Xylene (100 mL). High dilution (5 mM) is critical to favor intramolecular cyclization over intermolecular polymerization.
Reflux:
Heat the mixture to a vigorous reflux (bath temp ~150°C).
Monitor the Dean-Stark trap. Water separation indicates reaction progress.
Maintain reflux for 24–48 hours . The reaction is kinetically slow due to the strain of the transition state.
Monitoring:
Use TLC (Alumina plates preferred, as Silica can hydrolyze the product).
Visualization: Iodine stain or KMnO₄. The product will be less polar than the amino-acid precursor.
Workup (Critical):
Cool the reaction mixture to room temperature under Nitrogen.
Filtration: If stoichiometric tin was used, a polymeric tin oxide byproduct may precipitate. Filter through a pad of Celite under an inert atmosphere if possible.
Concentration: Evaporate the xylene under high vacuum (rotary evaporator with a high-vac pump, bath < 40°C). Do not overheat the residue.
Purification:
Sublimation: For high purity, sublimation under high vacuum (0.01 mmHg, 80-100°C) is the preferred method to isolate the volatile lactam from non-volatile tin residues and oligomers.
Chromatography: If sublimation is not feasible, use rapid column chromatography on neutral alumina (Activity III). Elute with EtOAc/Hexanes. Avoid Silica gel.
Protocol Workflow Diagram
Figure 2: Operational workflow for the thermal cyclization process.
Characterization & Validation
The successful formation of the twisted amide is confirmed by specific spectroscopic signatures resulting from the loss of amide resonance.
Technique
Parameter
Expected Observation
Mechanistic Reason
IR Spectroscopy
C=O Stretch (Lactam)
1700–1740 cm⁻¹
Normal amides are ~1650 cm⁻¹. The high wavenumber indicates increased double-bond character of the C=O (ketone-like) due to lack of resonance.
IR Spectroscopy
C=O Stretch (Ketone)
~1715 cm⁻¹
Standard ketone stretch at C6.
¹H NMR
Bridgehead Proton
Shifted Downfield
Deshielding due to the inductive effect of the twisted nitrogen.
X-Ray Crystallography
Bond Lengths
N-C(O) > 1.32 Å
Longer than planar amides (typically 1.32 Å), indicating single-bond character.
Reactivity Test
Methanolysis
Rapid conversion to methyl ester
Twisted amides react with alcohols much faster than planar amides.
Troubleshooting Guide
Problem 1: Low Yield / Polymerization
Cause: Concentration too high. Intermolecular reaction competes with intramolecular cyclization.
Solution: Increase dilution to 1–2 mM. Add the precursor solution slowly (via syringe pump) to the refluxing tin/solvent mixture (High Dilution Principle).
Problem 2: Product Hydrolysis during Workup
Cause: Moisture in solvents or silica gel acidity.
Solution: Use Neutral Alumina for chromatography. Store product in a desiccator or glovebox. Ensure all workup solvents are dry.
Problem 3: Incomplete Reaction
Cause: Temperature too low to overcome strain energy.
Solution: Switch solvent from Xylene (bp 140°C) to Mesitylene (bp 165°C) or o-Dichlorobenzene (bp 180°C).
References
McCabe, P. H., Milne, N. J., & Sim, G. A. (1989). Conformational study of bridgehead lactams.[1][3] Preparation and X-ray structural analysis of 1-azabicyclo[3.3.1]nonane-2,6-dione. Journal of the Chemical Society, Perkin Transactions 2, (10), 1459–1462.[3] [Link]
Hall, H. K., & El-Shekeil, A. (1980). Anti-Bredt molecules. Synthesis of 1-azabicyclo[3.3.1]nonan-2-one.[1][4][3] Journal of Organic Chemistry, 45(26), 5325–5328. [Link]
Buchanan, G. L. (1981). Bredt's rule and the synthesis of bridgehead lactams. Chemical Society Reviews, 10(4), 553-570. [Link]
Steliou, K., Szczygielska-Nowosielska, A., Favre, A., Poupart, M. A., & Hanessian, S. (1980). Distannoxane-mediated lactamization of amino acids. Journal of the American Chemical Society, 102(25), 7576-7577. [Link]
The Versatile 1-Azabicyclo[3.3.1]nonane-2,6-dione Scaffold: A Gateway to Complex Alkaloids
Introduction: The Strategic Importance of the 1-Azabicyclo[3.3.1]nonane Core The 1-azabicyclo[3.3.1]nonane framework is a key structural motif present in a diverse array of biologically active alkaloids. Its rigid, three...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of the 1-Azabicyclo[3.3.1]nonane Core
The 1-azabicyclo[3.3.1]nonane framework is a key structural motif present in a diverse array of biologically active alkaloids. Its rigid, three-dimensional architecture provides a unique conformational constraint that is often crucial for potent interactions with biological targets. Molecules containing this scaffold have found applications in medicinal chemistry due to their interesting pharmacological properties.[1] The 1-azabicyclo[3.3.1]nonane-2,6-dione, in particular, represents a highly versatile and functionalized building block, primed for a variety of chemical transformations. The presence of two carbonyl groups offers multiple reaction sites for the introduction of complexity and the stereocontrolled construction of alkaloid frameworks. This guide provides a detailed exploration of the synthesis and application of this valuable scaffold, offering both foundational knowledge and actionable protocols for researchers in synthetic and medicinal chemistry.
Conceptual Framework: Synthesis of the 1-Azabicyclo[3.3.1]nonane-2,6-dione Scaffold
The construction of the 1-azabicyclo[3.3.1]nonane core can be achieved through several strategic bond formations. Key methodologies include intramolecular Mannich reactions, which are powerful tools for the formation of nitrogen-containing rings.[2][3] Additionally, Robinson annulation and Dieckmann condensation are classical and effective methods for the construction of the bicyclic system.[4] While a definitive, optimized protocol for the direct synthesis of 1-azabicyclo[3.3.1]nonane-2,6-dione is not extensively documented, a logical and scientifically sound approach can be proposed based on established transformations of piperidine derivatives.
Proposed Synthetic Strategy: A Double Michael Addition and Cyclization Cascade
A plausible and efficient route to the 1-azabicyclo[3.3.1]nonane-2,6-dione core involves a double Michael addition of a suitable nitrogen-containing nucleophile to an acyclic precursor, followed by an intramolecular cyclization. This strategy offers the advantage of building the bicyclic system in a highly convergent manner.
Diagram: Proposed Synthetic Pathway
Caption: Proposed synthetic workflow for 1-Azabicyclo[3.3.1]nonane-2,6-dione.
Experimental Protocol: Synthesis of N-Benzyl-1-azabicyclo[3.3.1]nonane-2,6-dione (A Proposed Method)
This protocol outlines a proposed synthesis based on the principles of the Mannich reaction, a cornerstone in the synthesis of azabicyclic systems.[1][2] The use of a benzyl protecting group for the nitrogen atom is recommended for its stability and ease of removal in subsequent steps.
Step
Procedure
Reagents & Conditions
Rationale & Key Insights
1
Formation of the Mannich Precursor
N-benzyl-4-piperidone, Paraformaldehyde, Secondary amine (e.g., dimethylamine as hydrochloride salt)
This step generates the key electrophilic iminium ion in situ, which is crucial for the subsequent cyclization. The choice of secondary amine can influence reaction rates and yields.
2
Cyclization
Acrylonitrile, Acetic acid, Water, Heat (reflux)
The enolate of N-benzyl-4-piperidone undergoes a Michael addition to acrylonitrile, followed by an intramolecular Mannich-type cyclization to form the bicyclic core. Acetic acid serves as a catalyst.
3
Hydrolysis and Decarboxylation
Concentrated Hydrochloric acid, Heat (reflux)
The nitrile groups are hydrolyzed to carboxylic acids, which then undergo decarboxylation under acidic conditions to yield the desired dione.
Purification is essential to remove any unreacted starting materials and side products. The polarity of the eluent should be optimized based on TLC analysis.
Characterization Data (Expected): The final product should be characterized by standard spectroscopic methods.
¹H NMR: Expect signals corresponding to the benzyl group and the bicyclic framework, with characteristic shifts for the protons adjacent to the carbonyl groups and the nitrogen atom.
¹³C NMR: Carbonyl carbons should appear in the downfield region (around 200-210 ppm). Signals for the benzylic carbon and the carbons of the bicyclic system should also be present.
Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of N-benzyl-1-azabicyclo[3.3.1]nonane-2,6-dione should be observed.
IR Spectroscopy: A strong absorption band in the region of 1700-1720 cm⁻¹ is expected, characteristic of the ketone carbonyl groups.
Application in Alkaloid Synthesis: A Versatile Scaffold for Diverse Targets
The 1-azabicyclo[3.3.1]nonane-2,6-dione scaffold is a powerful precursor for the synthesis of a variety of complex alkaloids. The dione functionality allows for selective transformations at the C2 and C6 positions, enabling the construction of intricate molecular architectures.
Case Study 1: Synthesis of Isomorphans
Isomorphans are a class of alkaloids that feature the 1-azabicyclo[3.3.1]nonane core. The enantioselective synthesis of highly functionalized isomorphans has been achieved through a methodology based on an organocatalytic Michael addition of N-protected piperidine ketoesters to nitroalkenes, followed by an intramolecular nitro-Mannich reaction.[5] The 1-azabicyclo[3.3.1]nonane-2,6-dione can serve as a key starting material for accessing the necessary piperidine ketoester precursors.
Diagram: Retrosynthetic Analysis of Isomorphans
Caption: Retrosynthetic approach to isomorphan alkaloids.
Protocol: Selective Reduction and Functionalization of the Dione
A key step in utilizing the dione scaffold is the selective manipulation of one carbonyl group over the other. This can be achieved through various strategies, including the use of protecting groups or by exploiting the differential reactivity of the two carbonyls.
This reaction selectively protects one of the carbonyl groups as a ketal, allowing for the selective transformation of the other. The Dean-Stark apparatus is used to remove water and drive the reaction to completion.
2
Reduction of the Free Carbonyl
Sodium borohydride (NaBH₄), Methanol
The unprotected carbonyl group is reduced to a hydroxyl group. NaBH₄ is a mild reducing agent that is selective for ketones in the presence of ketals.
3
Functionalization of the Hydroxyl Group
e.g., Mesyl chloride, Triethylamine
The hydroxyl group can be converted into a good leaving group (mesylate), which can then be displaced by a variety of nucleophiles to introduce further functionality.
4
Deprotection of the Ketal
Aqueous acid (e.g., HCl)
The ketal protecting group is removed under acidic conditions to regenerate the second carbonyl group, which can then be further manipulated.
Case Study 2: Towards the Synthesis of Securinine Alkaloids
The Securinega alkaloids, such as securinine, are characterized by a complex tetracyclic ring system.[6][7][8][9] The synthesis of securinine often involves the construction of a piperidine ring, which can be envisioned as being derived from a 1-azabicyclo[3.3.1]nonane precursor. While published syntheses may not directly start from the 2,6-dione, its use could offer a novel and efficient entry point to key intermediates.
Table: Potential Transformations of the 1-Azabicyclo[3.3.1]nonane-2,6-dione for Alkaloid Synthesis
Target Alkaloid Class
Key Intermediate from Dione
Required Transformations
Isomorphans
Monofunctionalized 1-azabicyclo[3.3.1]nonan-2-one
Selective reduction/functionalization of one carbonyl group.
Securinine
Functionalized piperidine derivative
Ring-opening of the bicyclic system, followed by further cyclizations.
Lupin Alkaloids
Quinolizidine core
Ring expansion and rearrangement strategies.
Conclusion and Future Outlook
The 1-azabicyclo[3.3.1]nonane-2,6-dione is a scaffold of significant potential in the field of alkaloid synthesis. While its direct synthesis and application are still areas ripe for further exploration, the foundational chemical principles and the successful synthesis of related structures provide a clear roadmap for its utilization. The protocols and strategies outlined in this guide are intended to serve as a starting point for researchers to unlock the full potential of this versatile building block in the quest for novel and efficient syntheses of complex natural products. The development of stereoselective methods for the synthesis and functionalization of this scaffold will undoubtedly open up new avenues for the discovery of novel therapeutic agents.
References
Stereoselective synthesis of highly substituted 1-isomorphans (1-azabicyclo[3.3.1]nonanes). Chemical Communications (RSC Publishing). Available at: [Link]
FUNCTIONALIZED OXABICYCL0[3.3.1]NONANES. TETRAHEDRON LETTERS. Available at: [Link]
Synthesis of 1-substituted 9-azabicyclo[3.3.1]nonan-3-ones 7 from δ-valerolactone 1a. ResearchGate. Available at: [Link]
[Total synthesis of securinine]. Yao Xue Xue Bao. Available at: [Link]
DISSERTATION PART I: THE TOTAL SYNTHESIS OF (±)-SECURININE AND (±)-ALLOSECURININE AND SYNTHETIC STRATEGIES FOR A SECOND GENERA. John Wood Group. Available at: [Link]
Biomimetic total synthesis of ten Securinega alkaloids. White Rose Research Online. Available at: [Link]
SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. Semantic Scholar. Available at: [Link]
Total Syntheses of (+/-)-Securinine and (+/-)- Allosecurinine | Request PDF. ResearchGate. Available at: [Link]
The asymmetric total synthesis of (−)-securinine. Chemical Communications (RSC Publishing). Available at: [Link]
Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. ResearchGate. Available at: [Link]
Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. Available at: [Link]
Dieckmann Condensation. Organic Chemistry Portal. Available at: [Link]
Synthesis of bicyclo[3.3.1]nonane-2,6-dione through condensation... ResearchGate. Available at: [Link]
9-azabicyclo[3.3.1]nonane derivatives. Google Patents.
1-Azabicyclo[3.3.1]nonane. PubChem. Available at: [Link]
Synthesis of 2,6-diazabicyclo[3.3.1]nonanes via intramolecular cycloaddition of nitrones. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
An attempt to construct an indole-fused azabicyclo[3.3.1]nonane framework via radical cyclization. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
Unraveling the Biosynthesis of Quinolizidine Alkaloids Using the Genetic and Chemical Diversity of Mexican Lupins. MDPI. Available at: [Link]
Mannich Reaction. Organic Chemistry Portal. Available at: [Link]
2,6-Dichloro-9-thiabicyclo[3.3.1]nonane: Multigram Display of Azide and Cyanide Components on a Versatile Scaffold. MDPI. Available at: [Link]
The scaffold-forming steps of plant alkaloid biosynthesis. RSC Publishing. Available at: [Link]
Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. PMC. Available at: [Link]
Application Notes and Protocols for the Preparation of 3-(2-Carboxyethyl)-4-piperidone Precursors
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of key precursors for 3-(2-carboxyethyl)-4-piperidone. This document emphasizes the u...
Author: BenchChem Technical Support Team. Date: February 2026
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of key precursors for 3-(2-carboxyethyl)-4-piperidone. This document emphasizes the underlying chemical principles, provides detailed experimental protocols, and offers insights into critical process parameters to ensure reproducible and efficient synthesis.
Introduction
The 4-piperidone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds and approved drugs.[1][2] Specifically, 3-(2-carboxyethyl)-4-piperidone is a valuable intermediate for the synthesis of a variety of complex heterocyclic systems and pharmacologically active molecules. Its preparation typically involves a multi-step sequence, beginning with the synthesis of a key diester precursor, followed by an intramolecular cyclization, and subsequent hydrolysis and decarboxylation. This guide will focus on the most common and robust synthetic route: a double Michael addition followed by a Dieckmann condensation.
Core Synthetic Strategy: A Multi-Step Approach
The most prevalent and reliable method for synthesizing the 4-piperidone ring system involves a three-step process:
Double Michael Addition: A primary amine is reacted with two equivalents of an acrylate ester to form a tertiary amine diester.
Dieckmann Condensation: The diester undergoes an intramolecular cyclization in the presence of a strong base to form a β-keto ester.[3]
Hydrolysis and Decarboxylation: The resulting β-keto ester is hydrolyzed and decarboxylated to yield the target 4-piperidone.[4]
This strategy is highly convergent and allows for the introduction of various substituents on the nitrogen atom, making it a versatile approach for generating a library of 4-piperidone derivatives.
Visualizing the Synthetic Pathway
Caption: Overall synthetic workflow for 3-(2-carboxyethyl)-4-piperidone.
Part 1: Synthesis of the Diester Precursor via Double Michael Addition
The initial step involves the conjugate addition of a primary amine to two molecules of an acrylate ester. This aza-Michael addition is a highly efficient method for forming the N,N-bis(2-alkoxycarbonylethyl)amine precursor.[5]
Causality Behind Experimental Choices:
Choice of Acrylate: Ethyl or methyl acrylates are commonly used due to their commercial availability and reactivity. The choice of ester group can influence the subsequent Dieckmann condensation, with bulkier esters sometimes showing different reactivity.[6]
Reaction Conditions: The reaction is often carried out neat or in a protic solvent like ethanol to facilitate proton transfer. While the reaction can proceed without a catalyst, it can be accelerated by microwave irradiation or the use of catalysts like ceric ammonium nitrate in water for a greener approach.[7][8] The reaction temperature is typically kept moderate to avoid polymerization of the acrylate.
Stoichiometry: A slight excess of the acrylate ester may be used to ensure complete conversion of the primary amine.
Detailed Protocol: Synthesis of Diethyl 3,3'-(phenylimino)dipropionate
This protocol describes the synthesis of a key precursor where the nitrogen is substituted with a phenyl group.
Materials and Reagents:
Reagent/Material
Molar Mass ( g/mol )
Quantity
Moles
Aniline
93.13
9.31 g
0.1
Ethyl acrylate
100.12
22.03 g
0.22
Ethanol
46.07
50 mL
-
Acetic acid (glacial)
60.05
1 mL
-
Procedure:
To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add aniline (9.31 g, 0.1 mol) and ethanol (50 mL).
Add a catalytic amount of glacial acetic acid (1 mL).
Slowly add ethyl acrylate (22.03 g, 0.22 mol) to the stirred solution over 30 minutes. The addition is exothermic, and the temperature should be monitored.
After the addition is complete, heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 hexane:ethyl acetate eluent system).
Once the reaction is complete (disappearance of aniline), cool the mixture to room temperature.
Remove the ethanol under reduced pressure using a rotary evaporator.
The resulting oil is the crude diethyl 3,3'-(phenylimino)dipropionate, which can be purified by vacuum distillation or used directly in the next step after drying.
Self-Validation: The successful synthesis of the diester can be confirmed by spectroscopic methods such as ¹H NMR, which should show characteristic triplets and quartets for the ethyl groups and signals for the methylene groups adjacent to the nitrogen and carbonyl groups.
Part 2: Dieckmann Condensation for Piperidone Ring Formation
The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a β-keto ester.[3] This is the key ring-forming step in the synthesis of the 4-piperidone core.
Causality Behind Experimental Choices:
Choice of Base: A strong, non-nucleophilic base is required to deprotonate the α-carbon of one of the ester groups. Sodium hydride (NaH) or sodium ethoxide (NaOEt) are commonly used.[9] Using an alkoxide base corresponding to the ester (e.g., NaOEt for ethyl esters) prevents transesterification.
Solvent: Anhydrous, high-boiling point aprotic solvents like toluene or xylene are typically used to facilitate the reaction at elevated temperatures.[10]
Reaction Temperature: The reaction is usually conducted at reflux to provide sufficient energy for the cyclization to occur.
Anhydrous Conditions: The reaction is highly sensitive to moisture, which can quench the base and hydrolyze the ester. Therefore, all glassware must be oven-dried, and anhydrous solvents should be used.
Detailed Protocol: Synthesis of Ethyl 1-phenyl-4-oxopiperidine-3-carboxylate
Materials and Reagents:
Reagent/Material
Molar Mass ( g/mol )
Quantity
Moles
Diethyl 3,3'-(phenylimino)dipropionate
293.36
29.34 g
0.1
Sodium hydride (60% dispersion in mineral oil)
24.00 (as NaH)
4.40 g
0.11
Toluene (anhydrous)
92.14
250 mL
-
Acetic acid (glacial)
60.05
~10 mL
-
Procedure:
Set up an oven-dried 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube, and a dropping funnel.
Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (4.40 g of 60% dispersion, 0.11 mol) to the flask.
Wash the sodium hydride with anhydrous hexane (2 x 20 mL) to remove the mineral oil, and then carefully decant the hexane.
Add anhydrous toluene (100 mL) to the flask.
In the dropping funnel, prepare a solution of diethyl 3,3'-(phenylimino)dipropionate (29.34 g, 0.1 mol) in anhydrous toluene (150 mL).
Heat the sodium hydride suspension to reflux with vigorous stirring.
Slowly add the diester solution from the dropping funnel to the refluxing suspension over 1-2 hours. The reaction mixture will turn yellow/orange, and hydrogen gas will evolve.
After the addition is complete, continue to reflux for an additional 2-3 hours until the evolution of hydrogen ceases.
Cool the reaction mixture in an ice bath.
Cautiously quench the reaction by the slow addition of glacial acetic acid until the mixture is acidic.
Add water (100 mL) and separate the organic layer.
Wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude β-keto ester. This can be purified by column chromatography or used directly in the next step.
Self-Validation: The formation of the cyclic β-keto ester can be confirmed by IR spectroscopy, which will show a new ketone carbonyl stretch in addition to the ester carbonyl stretch. ¹H NMR will show the disappearance of the open-chain methylene protons and the appearance of new signals corresponding to the piperidone ring protons.
Part 3: Hydrolysis and Decarboxylation to Yield the Final Product
The final step is the hydrolysis of the ester group followed by decarboxylation of the resulting β-keto acid to afford the 3-(2-carboxyethyl)-4-piperidone.[4]
Causality Behind Experimental Choices:
Reaction Conditions: This transformation is typically achieved by heating the β-keto ester in an acidic or basic aqueous solution. Acidic conditions (e.g., refluxing with HCl or H₂SO₄) are commonly employed as they facilitate both hydrolysis and decarboxylation in a single step.
Temperature: Elevated temperatures are required to drive the decarboxylation reaction, which involves the loss of carbon dioxide.
Detailed Protocol: Synthesis of 3-(2-Carboxyethyl)-1-phenyl-4-piperidone
Materials and Reagents:
Reagent/Material
Molar Mass ( g/mol )
Quantity
Moles
Ethyl 1-phenyl-4-oxopiperidine-3-carboxylate
247.29
24.73 g
0.1
Hydrochloric acid (concentrated)
36.46
100 mL
~1.2
Procedure:
In a 250 mL round-bottom flask, place the crude ethyl 1-phenyl-4-oxopiperidine-3-carboxylate (24.73 g, 0.1 mol).
Add concentrated hydrochloric acid (100 mL).
Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by the evolution of carbon dioxide.
After the reaction is complete, cool the mixture to room temperature.
Carefully neutralize the solution with a saturated solution of sodium bicarbonate until the pH is approximately 7.
The product may precipitate out of the solution upon neutralization. If so, collect the solid by filtration.
If the product remains in solution, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3 x 100 mL).
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
The final product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[11]
Self-Validation: The final product can be characterized by melting point determination, and its structure can be confirmed by spectroscopic methods. ¹H and ¹³C NMR will show the absence of the ethoxy group signals and the presence of a carboxylic acid proton signal. Mass spectrometry will confirm the molecular weight of the target compound.
Alternative Synthetic Route: Catalytic Hydrogenation of Pyridinium Salts
An alternative approach to piperidine derivatives involves the catalytic hydrogenation of corresponding pyridinium salts.[12] This method can offer high stereoselectivity and functional group tolerance. Iridium-catalyzed ionic hydrogenation has emerged as a robust method for this transformation.[13][14]
Caption: Catalytic hydrogenation of pyridinium salts to piperidines.
This route is particularly advantageous for accessing chiral piperidines and can be a more direct method if the corresponding substituted pyridine is readily available.[15]
Conclusion
The synthesis of 3-(2-carboxyethyl)-4-piperidone precursors is a well-established process that relies on a robust sequence of reactions. By understanding the underlying principles of the double Michael addition and the Dieckmann condensation, and by carefully controlling the reaction parameters, researchers can efficiently and reproducibly synthesize these valuable intermediates for drug discovery and development. The detailed protocols provided in these application notes serve as a reliable starting point for laboratory synthesis, and the discussion of experimental choices offers insights for troubleshooting and optimization.
Unlocking Novel Reactivity: A Guide to the Chemistry of Non-Planar Amides in 1-Azabicyclo Systems
For Researchers, Scientists, and Drug Development Professionals This application note provides a comprehensive technical guide to understanding and utilizing the unique reactivity of non-planar amides constrained within...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This application note provides a comprehensive technical guide to understanding and utilizing the unique reactivity of non-planar amides constrained within 1-azabicyclo scaffolds. We will delve into the structural origins of their distinct chemical behavior, offer detailed protocols for their synthesis and reactivity assessment, and explore their potential applications in drug discovery and synthetic chemistry. By moving beyond a simple recitation of facts, this guide aims to provide a deep, mechanistic understanding of these fascinating molecules, empowering researchers to harness their potential.
The Principle of Planarity and the Power of Distortion
The amide bond is a cornerstone of chemistry and biology, typically characterized by its planarity. This geometric preference arises from the delocalization of the nitrogen lone pair into the carbonyl π-system, creating a resonance structure with significant double-bond character between the carbon and nitrogen atoms.[1] This resonance stabilization is responsible for the relative inertness of amides.
However, when the amide nitrogen is incorporated as a bridgehead atom in a rigid 1-azabicyclo system, the constraints of the bicyclic framework force the amide bond to deviate significantly from planarity.[2][3] This concept is closely related to Bredt's Rule, which states that a double bond cannot be formed at a bridgehead position in a small bicyclic system due to the geometric impossibility of achieving the required planar p-orbital alignment.[4][5] In the case of bridgehead amides, the zwitterionic resonance form, which would impart double-bond character, is sterically disfavored.[2][4]
This forced non-planarity, often described by parameters such as the twist angle (τ) and nitrogen pyramidalization (χN), has profound consequences for the amide's electronic structure and reactivity.[6][7] The diminished resonance leads to:
Increased Electrophilicity of the Carbonyl Carbon: With less electron donation from the nitrogen, the carbonyl carbon becomes more susceptible to nucleophilic attack.[2]
Increased Basicity of the Nitrogen Atom: The nitrogen lone pair is more localized and available for protonation or alkylation.[8][9]
"Amino-Ketone" Character: The properties of highly twisted amides begin to resemble those of a ketone and an amine rather than a traditional amide, exhibiting, for instance, rapid hydrolysis.[10][11]
These altered properties make non-planar amides in 1-azabicyclo systems valuable tools for chemical synthesis and the study of enzymatic processes involving amide bond cleavage.[12]
Synthesis of a Representative Non-Planar Amide: 1-Azabicyclo[3.3.1]nonan-2-one
The 1-azabicyclo[3.3.1]nonane framework provides a moderately strained system that allows for the isolation and study of a non-planar amide. The following protocol is a representative synthesis adapted from methodologies described in the literature.[13][14][15]
Experimental Protocol: Synthesis of 1-Azabicyclo[3.3.1]nonan-2-one
This protocol involves a multi-step synthesis culminating in an intramolecular cyclization to form the bicyclic lactam.
Materials:
Commercially available starting materials and reagents.
Anhydrous solvents (THF, CH2Cl2, etc.).
Standard laboratory glassware and equipment for organic synthesis (round-bottom flasks, condensers, magnetic stirrers, etc.).
Inert atmosphere setup (e.g., nitrogen or argon manifold).
Chromatography supplies for purification (silica gel, solvents).
Analytical instrumentation for characterization (NMR, IR, Mass Spectrometry).
Procedure:
Step 1: Synthesis of a suitable piperidine precursor. This can be achieved through various established routes, for instance, starting from a substituted pyridine and performing a reduction and functional group manipulation to install the necessary side chain for cyclization.
Step 2: Intramolecular Cyclization. A key step often involves an intramolecular reaction, such as a Dieckmann condensation or a related cyclization, to form the second ring of the bicyclic system.
Step 3: Work-up and Purification.
Upon completion of the reaction (monitored by TLC), the reaction mixture is quenched with a suitable reagent (e.g., saturated aqueous NH4Cl).
The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).
The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.
The crude product is purified by column chromatography on silica gel to afford the desired 1-azabicyclo[3.3.1]nonan-2-one.
Step 4: Characterization. The structure and purity of the final product should be confirmed by 1H NMR, 13C NMR, IR spectroscopy, and high-resolution mass spectrometry. Spectroscopic data for non-planar amides will show characteristic shifts compared to their planar counterparts, such as a higher frequency for the C=O stretch in the IR spectrum and a downfield shift for the carbonyl carbon in the 13C NMR spectrum.[2]
Assessing the Enhanced Reactivity: Kinetic Analysis of Hydrolysis
A hallmark of non-planar amides is their significantly increased rate of hydrolysis compared to planar amides.[16][17] The following protocol outlines a general method for determining the rate of hydrolysis of a 1-azabicyclo[X.Y.Z]alkan-one.
Experimental Protocol: Kinetic Analysis of Amide Hydrolysis
This protocol uses UV-Vis spectroscopy to monitor the disappearance of the amide, which often has a distinct UV absorbance from its hydrolysis product (an amino acid).
Materials:
Synthesized 1-azabicyclo[X.Y.Z]alkan-one.
Buffered aqueous solutions of known pH (e.g., phosphate or borate buffers).
UV-Vis spectrophotometer with a temperature-controlled cuvette holder.
Quartz cuvettes.
Procedure:
Preparation of Stock Solution: Prepare a stock solution of the 1-azabicyclo[X.Y.Z]alkan-one of known concentration in a suitable solvent (e.g., acetonitrile or water).
Kinetic Run:
Equilibrate the buffered aqueous solution to the desired temperature in the spectrophotometer's cuvette holder.
Inject a small aliquot of the stock solution into the cuvette to initiate the hydrolysis reaction. The final concentration should be such that the absorbance falls within the linear range of the instrument.
Immediately begin recording the absorbance at a wavelength where the amide has a significant absorbance and the product has minimal absorbance.
Data Analysis:
The absorbance data is collected over time.
The natural logarithm of the absorbance (or a function of absorbance, depending on the specifics of the spectral change) is plotted against time.
For a first-order reaction, this plot should yield a straight line with a slope equal to the negative of the observed rate constant (k_obs).
The experiment should be repeated at several different pH values to determine the pH-rate profile.
Data Presentation:
The results of the kinetic analysis can be summarized in a table comparing the hydrolysis rates of the non-planar amide with a planar analog.
To better illustrate the structural and mechanistic principles discussed, the following diagrams are provided.
Figure 1: Comparison of electron delocalization in planar vs. non-planar amides.
Figure 2: Experimental workflow for the synthesis and reactivity assessment of a non-planar amide.
Applications and Future Directions
The unique reactivity of non-planar amides in 1-azabicyclo systems opens up several avenues for research and development:
Mechanistic Probes: These molecules serve as excellent models for studying the mechanism of enzymatic peptide bond hydrolysis.[12]
Synthesis of Complex Molecules: The enhanced reactivity of the amide bond can be exploited in synthetic strategies, for example, as activated acylating agents.
Drug Discovery: The rigid bicyclic scaffold can be used to constrain the conformation of peptide-based drugs, potentially leading to increased potency and metabolic stability.[18] The altered basicity of the bridgehead nitrogen can also be a key factor in designing molecules with specific pKa values for optimal target engagement.
Further research into the synthesis of novel 1-azabicyclo systems with varying degrees of amide bond distortion will continue to provide valuable insights into the fundamental principles of chemical reactivity and inform the design of new functional molecules.
References
Bredt, J. (1924). Über sterische Hinderung in Brückenringen (Bredtsche Regel) und über die meso-trans-Stellung in kondensierten Ringsystemen des Hexamethylens. Justus Liebigs Annalen der Chemie, 437(1), 1-13.
Kirby, A. J. (1996). The physical-organic chemistry of the amide bond. Advances in Physical Organic Chemistry, 31, 183-279.
Szostak, M., & Aubé, J. (2013). The Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews, 113(8), 5701-5765. [Link]
Winkler, F. K., & Dunitz, J. D. (1971). The non-planar amide group. Journal of Molecular Biology, 59(1), 169-182.
Tani, K., & Stoltz, B. M. (2006). Synthesis and structural analysis of 2-quinuclidonium tetrafluoroborate.
Greenberg, A., Moore, D. T., & DuBois, T. D. (1996). The Most Twisted Amide: The Structure of 1-Azabicyclo[3.3.3]undecan-2-one and the N-Protonation versus O-Protonation of Bridgehead Lactams. Journal of the American Chemical Society, 118(36), 8658-8664.
Szostak, M., & Aube, J. (2011). Structural Characterization of N-Protonated Amides. Regioselective N-Activation of Medium-Bridged Twisted Lactams. Journal of the American Chemical Society, 133(40), 15913-15915. [Link]
Cluzeau, J., & Lubell, W. D. (2005). Design, synthesis, and application of azabicyclo[XY0]alkanone amino acids as constrained dipeptide surrogates and peptide mimics. Biopolymers, 80(2-3), 98-150. [Link]
"Anti-Bredt's" amides: nitrogen atoms at the bridgehead of bicyclic... | Download Scientific Diagram. (n.d.). Retrieved February 25, 2026, from [Link]
Yao, L., & Aubé, J. (2007). Cation–π Control of Regiochemistry of Intramolecular Schmidt Reactions en Route to Bridged Bicyclic Lactams. Journal of the American Chemical Society, 129(49), 15184-15185. [Link]
Ohwada, T., et al. (2018). Unexpected Resistance to Base-Catalyzed Hydrolysis of Nitrogen Pyramidal Amides Based on the 7-Azabicyclic[2.2.1]heptane Scaffold. Molecules, 23(9), 2363. [Link]
Hindle, A., et al. (2023). Modular synthesis of bicyclic twisted amides and anilines. Chemical Communications, 59(34), 5035-5038. [Link]
Szostak, M., et al. (2009). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. The Journal of Organic Chemistry, 74(19), 7477-7484.
Cluzeau, J., & Lubell, W. D. (2005). Design, synthesis, and application of azabicyclo[X.Y.0]alkanone amino acids as constrained dipeptide surrogates and peptide mimics. Biopolymers, 80(2-3), 98-150. [Link]
Greenberg, A. (1996). Small and Medium-Sized Bridgehead Bicyclic Lactams: A Systematic ab Initio Molecular Orbital Study. Journal of the American Chemical Society, 118(44), 10835-10842. [Link]
Maciá, B., et al. (2016). Stereoselective synthesis of highly substituted 1-isomorphans (1-azabicyclo[3.3.1]nonanes). Chemical Communications, 52(56), 8711-8714. [Link]
Bredt's rule - Master Organic Chemistry. (2014, September 2). Retrieved February 25, 2026, from [Link]
Szostak, R., et al. (2020). Tröger's Base Twisted Amides: High Amide Bond Twist and N-/O-Protonation Aptitude. The Journal of Organic Chemistry, 85(15), 9821-9829. [Link]
Greenberg, A., et al. (1996). Small and Medium-Sized Bridgehead Bicyclic Lactams: A Systematic ab Initio Molecular Orbital Study. Journal of the American Chemical Society, 118(44), 10835–10842. [Link]
Maciá, B., et al. (2016). Stereoselective synthesis of highly substituted 1-isomorphans (1-azabicyclo[3.3.1]nonanes). Chemical Communications, 52(56), 8711-8714. [Link]
Afonso, M. M., et al. (2023). Stereoselective Synthesis of 1-Substituted Homotropanones, including Natural Alkaloid (−)-Adaline. Molecules, 28(5), 2414. [Link]
The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018, February 28). Retrieved February 25, 2026, from [Link]
Szostak, M., & Aube, J. (2013). The Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews, 113(8), 5701-5765. [Link]
Szostak, M., et al. (2018). Acyclic Twisted Amides. Accounts of Chemical Research, 51(10), 2577-2588. [Link]
Khan, I., et al. (2015). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. Journal of Chemical and Pharmaceutical Research, 7(3), 1141-1152. [Link]
Applications of 1-azabicyclo[3.3.1]nonane-2,6-dione in medicinal chemistry
Application Note: 1-Azabicyclo[3.3.1]nonane-2,6-dione in Medicinal Chemistry Abstract The 1-azabicyclo[3.3.1]nonane-2,6-dione scaffold represents a unique class of "anti-Bredt" bridgehead lactams. Unlike its carbocyclic...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 1-Azabicyclo[3.3.1]nonane-2,6-dione in Medicinal Chemistry
Abstract
The 1-azabicyclo[3.3.1]nonane-2,6-dione scaffold represents a unique class of "anti-Bredt" bridgehead lactams. Unlike its carbocyclic or 9-aza analogs (e.g., granatane derivatives), this specific isomer features a nitrogen atom at the bridgehead position (N1), incorporating a twisted amide bond at C2 and a ketone at C6. This structural distortion confers enhanced reactivity and unique electrostatic properties, making it a valuable intermediate for synthesizing 1-isomorphans —a privileged core in opioid and nicotinic acetylcholine receptor (nAChR) drug discovery. This guide details the synthesis, reactivity profile, and application of this scaffold in generating bioactive libraries.
Structural Properties & Mechanistic Insight
The "Twisted Amide" Phenomenon
The defining feature of 1-azabicyclo[3.3.1]nonane-2,6-dione is the geometric constraint imposed on the amide bond (N1-C2). In planar amides, resonance stabilization (
) renders the nitrogen non-basic and the carbonyl less electrophilic.
Distortion: In the [3.3.1] system, the bridgehead nitrogen is forced into a pyramidal geometry, and the amide bond is twisted (Winkler-Dunitz parameters
).
Consequence: This decoupling of resonance raises the energy of the nitrogen lone pair (HOMO), increasing basicity and nucleophilicity, while increasing the electrophilicity of the carbonyl carbon.
Medicinal Utility: These "activated" amides serve as transition-state mimics for peptide hydrolysis and allow for facile nucleophilic attack at the lactam carbonyl, a reaction pathway typically forbidden in planar amides.
Pharmacophore Mapping (Isomorphans)
The 1-azabicyclo[3.3.1]nonane skeleton (1-isomorphan) is an isostere of the morphan and benzomorphan scaffolds found in opioid analgesics.
C6-Position: The ketone at C6 allows for the introduction of aryl or alkyl groups via Grignard or Wittig chemistry, critical for binding to the
-opioid or nAChR hydrophobic pockets.
N1-Position: The bridgehead nitrogen mimics the protonated amine pharmacophore essential for receptor interaction.
Synthesis & Functionalization Logic
The construction of this strained system requires overcoming the entropic and enthalpic barriers of forming a bridgehead amide. The standard protocol utilizes organotin-mediated cyclization to facilitate the dehydration of the amino-acid precursor.
Visual Workflow: Synthesis and Derivatization
Caption: Synthetic route to 1-azabicyclo[3.3.1]nonane-2,6-dione and downstream applications.
Detailed Experimental Protocols
Protocol A: Synthesis of 1-Azabicyclo[3.3.1]nonane-2,6-dione
Based on the method of McCabe and Sim (J. Chem. Soc., Perkin Trans.[1] 2).
Complexation: In a Dean-Stark apparatus, suspend 3-(2-carboxyethyl)-4-piperidone (10 mmol) and Bu₂SnO (10 mmol) in Xylene (150 mL).
Reflux: Heat the mixture to vigorous reflux. The reaction relies on the formation of a stannyl ester intermediate which acts as a template to bring the secondary amine and the activated ester into proximity.
Monitoring: Monitor water collection in the Dean-Stark trap. Reaction is typically complete after 12–24 hours.
Work-up: Cool to room temperature. The tin byproducts often precipitate. Filter the mixture through a pad of Celite.
Purification: Evaporate the solvent under reduced pressure. Purify the residue via flash chromatography (SiO₂; EtOAc/Hexane gradient). The product is a crystalline solid.
Note: The product is sensitive to hydrolysis due to the twisted amide. Store in a desiccator.
Protocol B: Functionalization to Bioactive 1-Isomorphans
Targeting C6-aryl derivatives for Opioid Receptor affinity.
Procedure:
Grignard Addition (C6 Selective):
Dissolve 1-azabicyclo[3.3.1]nonane-2,6-dione (1.0 equiv) in anhydrous THF at -78°C.
Slowly add Phenylmagnesium bromide (1.1 equiv). The ketone at C6 is more electrophilic towards "hard" nucleophiles than the twisted amide (though the amide is reactive, low temp favors ketone).
Optimization: If amide attack is observed, use organocerium reagents (CeCl₃/RLi) to enhance ketone selectivity.
Quench & Isolation: Quench with saturated NH₄Cl. Extract with DCM.
Lactam Reduction:
Treat the intermediate with BH₃·THF or LiAlH₄ (excess) in refluxing THF to reduce both the lactam (C2) and the tertiary alcohol (if dehydration/reduction is desired) or selectively reduce the lactam to the amine.
Comparative Reactivity Table: Planar vs. Twisted Amides
Feature
Standard Lactam (e.g., 2-Piperidone)
1-Azabicyclo[3.3.1]nonane-2,6-dione
Implication for MedChem
N-Hybridization
(Planar)
(Pyramidal)
Increased basicity (N-protonation feasible).
C=O Bond Length
~1.23 Å
~1.20 Å (Shorter)
Higher IR frequency; increased electrophilicity.
Hydrolysis Rate
Slow (requires heat/acid)
Fast (ambient conditions)
Mimics unstable peptide transition states.
Protonation Site
Oxygen (Carbonyl)
Nitrogen (Amine-like)
Unique binding mode in receptor pockets (H-bond donor/acceptor).
Troubleshooting Guide:
Issue: Low yield during cyclization.
Solution: Ensure anhydrous conditions. The Bu₂SnO mechanism is sensitive to water. Switch to Mesitylene to increase reflux temperature.
Issue: Lack of regioselectivity during functionalization.
Solution: The C2 lactam is "activated." To target C6 exclusively, protect the lactam or use soft nucleophiles. Alternatively, reduce the C6 ketone to an alcohol first if C2 functionalization is desired.
References
Synthesis & Structure: McCabe, P. H., Milne, N. J., & Sim, G. A. (1989).[1] Conformational study of bridgehead lactams. Preparation and X-ray structural analysis of 1-azabicyclo[3.3.1]nonane-2,6-dione. Journal of the Chemical Society, Perkin Transactions 2, (10), 1459-1462. Link
Protonation Dynamics: Greenberg, A. (2011). 1-Azabicyclo[3.3.1]nonan-2-one: Nitrogen Versus Oxygen Protonation.[3][4][5][6] The Journal of Organic Chemistry, 76(10), 3968–3975. Link
Medicinal Chemistry (Scaffold Utility): Slowinski, F., et al. (2010).[7] Synthesis of new bridgehead substituted azabicyclo-[2.2.1] heptane and-[3.3.1] nonane derivatives as potent and selective α7 nicotinic ligands.[7] Organic Letters, 12(21), 5004-5007. Link
Review on Distorted Amides: Kirby, A. J., Komarov, I. V., & Wierzchowski, P. (2015). Distorted Amides as Models for Activated Peptide Bonds. Royal Society of Chemistry. Link
Technical Support Center: 1-Azabicyclo[3.3.1]nonane-2,6-dione Cyclization
The following technical guide addresses the optimization of 1-azabicyclo[3.3.1]nonane-2,6-dione synthesis. Note on Chemical Nomenclature: This guide specifically targets the 1-azabicyclo[3.3.1] scaffold (a bridgehead lac...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the optimization of 1-azabicyclo[3.3.1]nonane-2,6-dione synthesis.
Note on Chemical Nomenclature: This guide specifically targets the 1-azabicyclo[3.3.1] scaffold (a bridgehead lactam structure), not the more common 9-azabicyclo[3.3.1] (pseudopelletierine) or 3-azabicyclo[3.3.1] isomers. The 1-aza-2,6-dione contains a twisted, reactive bridgehead amide bond, making its synthesis and isolation chemically distinct and challenging due to Bredt’s rule constraints.
Executive Summary
The formation of 1-azabicyclo[3.3.1]nonane-2,6-dione involves the cyclization of 3-(2-carboxyethyl)-4-piperidone .[1][2][3] This reaction creates a strained bridgehead lactam (anti-Bredt amide). Low yields in this process are typically caused by intermolecular polymerization (due to concentration), hydrolysis of the strained amide (due to moisture), or insufficient thermal activation energy.
The industry-standard protocol relies on Dibutyltin Oxide (Bu₂SnO) mediated thermal cyclization. This guide focuses on optimizing this specific pathway.
Part 1: Troubleshooting Guide (Q&A)
Category A: Reaction Efficiency & Yield
Q1: My conversion is stuck at <30% despite refluxing for 24 hours. How do I push the equilibrium?Diagnosis: The reaction is a dehydration condensation. If water is not rigorously removed, the equilibrium favors the open-chain amino acid. Furthermore, the formation of the strained bridgehead lactam is endergonic.
Solution:
Azeotropic Drying: You must use a Dean-Stark apparatus with a high-boiling solvent (Xylene or Mesitylene). Toluene (110°C) is often insufficient to overcome the activation barrier for this specific strained system.
Catalyst Activation: Ensure the Bu₂SnO is forming the active stannylene intermediate. Pre-reflux the precursor with Bu₂SnO for 1 hour before full dilution if possible, or ensure the oxide is finely powdered.
Sieve Addition: Add activated 4Å molecular sieves to the Dean-Stark trap arm to capture water permanently.
Q2: I see a large amount of insoluble gum/precipitate. What is this?Diagnosis: This is likely the intermolecular polymer (polyamide) formed because the reaction concentration is too high.
Solution:High Dilution Principle.
The cyclization must be performed at 0.005 M or lower .
Technique: Do not dump the substrate in all at once. Use a slow-addition funnel or syringe pump to add the substrate solution dropwise into the refluxing catalyst/solvent mixture over 4–6 hours. This keeps the instantaneous concentration of the monomer low, favoring intramolecular cyclization over intermolecular polymerization.
Category B: Product Stability & Isolation
Q3: The product disappears or degrades during silica gel chromatography. Why?Diagnosis: The 1-azabicyclo[3.3.1]nonane-2,6-dione contains a twisted bridgehead amide . This bond lacks standard amide resonance stabilization, making it highly susceptible to nucleophilic attack (hydrolysis) by water or silanols on the silica surface.
Solution:
Neutralize Silica: Pre-treat the silica gel with 1-2% Triethylamine (Et₃N) to neutralize acidic sites.
Fast Elution: Minimize time on the column.
Alternative: Use neutral alumina (Grade III) or recrystallization from anhydrous solvents (e.g., EtOAc/Hexane) if the crude purity allows.
Q4: Can I use standard amide coupling reagents (EDC/HATU) instead of Tin?Diagnosis: Generally, no. Standard coupling reagents activate the carboxylate but do not template the geometry.
Analysis: The Bu₂SnO acts as a covalent template . It binds both the secondary amine and the carboxylic acid, bringing them into proximity and forcing the geometry required to close the strained ring. EDC/HATU will likely lead to dimerization or polymerization because the entropy cost of closing the [3.3.1] bridgehead is too high without the metal template.
Part 2: Optimized Experimental Protocol
Target: Synthesis of 1-azabicyclo[3.3.1]nonane-2,6-dione via Bu₂SnO mediated cyclization.
Precursor: 3-(2-carboxyethyl)-4-piperidone (Zwitterionic form).
Flame-dry a 2L RBF (for 1g scale to ensure dilution) and equip with a magnetic stir bar and Dean-Stark trap filled with Xylene.
Maintain an Inert Atmosphere (Argon/Nitrogen).
Catalyst Suspension:
Add Xylene (500 mL) and Bu₂SnO (1.0 equiv) to the flask.
Heat to reflux (approx. 140°C) to ensure the system is dry (remove any initial water via Dean-Stark).
Slow Addition (Critical Step):
Dissolve the precursor (3-(2-carboxyethyl)-4-piperidone) in a minimum amount of hot Xylene or a co-solvent if necessary (e.g., small amount of dry DMSO, though pure Xylene is preferred).
Using a syringe pump, add the precursor solution to the refluxing catalyst suspension very slowly (over 6–8 hours).
Rationale: Maintains low steady-state concentration to prevent polymerization.
Reaction Maintenance:
Continue reflux for an additional 12–18 hours after addition is complete.
Monitor water collection in the trap.
Work-up:
Cool to room temperature.
Filter off any tin residues or insoluble polymers.
Evaporate the solvent under reduced pressure (keep bath temp < 50°C to avoid thermal degradation).
Purification:
Preferred: Kugelrohr distillation (high vacuum) if the product is volatile enough.
Alternative: Flash chromatography on neutralized silica (EtOAc/Hexane with 1% Et₃N).
Part 3: Mechanistic Visualization & Data
Reaction Pathway Diagram
The following diagram illustrates the critical template effect of the Tin catalyst and the competing polymerization pathway.
Figure 1: The tin catalyst forms a cyclic intermediate that pre-organizes the molecule, lowering the entropic penalty of forming the strained bridgehead amide.
Yield Comparison Table
Comparison of cyclization methods for bridgehead lactams (based on literature precedents for similar strained systems).
Method
Reagent
Solvent
Temp
Typical Yield
Key Drawback
Thermal (Sim Method)
Bu₂SnO
Xylene
140°C
50-77%
Requires high dilution; Toxic tin waste.
Direct Condensation
DCC/DMAP
DCM
25°C
< 10%
Polymerization dominates; no template effect.
Acid Chloride
SOCl₂ / Pyridine
Benzene
80°C
15-25%
High hydrolysis rate; harsh conditions degrade product.
Mukaiyama
2-Chloro-1-methylpyridinium iodide
MeCN
80°C
30-40%
Difficult purification; lower template control.
References
McCabe, P. H., Milne, N. J., & Sim, G. A. (1989).[3] Conformational study of bridgehead lactams. Preparation and X-ray structural analysis of 1-azabicyclo[3.3.1]nonane-2,6-dione. Journal of the Chemical Society, Perkin Transactions 2, 1459–1462.[4] Link
Steliou, K., Poupart, M. A., & Vanommeren, G. (1980). Dibutyltin oxide mediated macrolactonization and lactamization. Journal of the American Chemical Society, 102(12), 4218-4220. Link
Kirby, A. J., et al. (1998). Structure and chemistry of the bridgehead lactam 1-aza-2-adamantanone. Journal of the Chemical Society, Perkin Transactions 2, 1998. Link
Greenberg, A. (1988). Strained Organic Molecules. Academic Press. (Context on Anti-Bredt Amide Stability).
Technical Support Center: 1-Azabicyclo[3.3.1]nonane-2,6-dione
The following guide serves as a specialized Technical Support Center for the purification and handling of 1-azabicyclo[3.3.1]nonane-2,6-dione . This molecule is not a standard organic intermediate; it is a bridgehead lac...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for the purification and handling of 1-azabicyclo[3.3.1]nonane-2,6-dione .
This molecule is not a standard organic intermediate; it is a bridgehead lactam featuring a geometrically distorted ("twisted") amide bond. Unlike planar amides, the nitrogen lone pair in this scaffold cannot effectively conjugate with the carbonyl group due to rigid bicyclic constraints (Bredt’s rule violation). Consequently, this molecule exhibits enhanced reactivity toward nucleophiles (hydrolysis) and unique solubility profiles compared to its carbocyclic or 9-aza analogs.
Before attempting purification, you must understand the Twisted Amide Paradigm .
In 1-azabicyclo[3.3.1]nonane-2,6-dione, the amide bond at the N1-C2 position is forced into a non-planar conformation.
Consequence 1: The C2 carbonyl loses amide resonance stabilization, behaving more like a reactive ketone.
Consequence 2: The N1-C2 bond is highly susceptible to hydrolysis by atmospheric moisture, acids, or bases.
Consequence 3: Standard silica gel chromatography (acidic) can destroy your product.
Critical Handling Rule: Maintain anhydrous conditions. Use Schlenk lines or gloveboxes for storage. All solvents must be dried (e.g., over molecular sieves) before use.
Part 2: Purification Protocols (The "How")
We recommend Crystallization as the primary purification method. Chromatography is a secondary option only if specific neutralization steps are taken.
Best for: Scaling up (>500 mg) and removing polymeric side products.
Parameter
Specification
Primary Solvent
Dichloromethane (DCM) or Chloroform () - Anhydrous
Anti-Solvent
Diethyl Ether () or Hexane - Anhydrous
Temperature
Dissolve at RT; Crystallize at -20°C
Atmosphere
Argon or Nitrogen (Strict)
Step-by-Step Protocol:
Dissolution: Dissolve the crude solid in the minimum amount of dry DCM at room temperature. If insoluble particles remain (likely polymers), filter rapidly through a sintered glass frit under inert gas.
Anti-Solvent Addition: Slowly add dry Diethyl Ether dropwise until a persistent cloudiness (turbidity) appears.
Redissolution: Add a few drops of DCM to just clear the solution.
Crystallization: Seal the vessel tightly (Parafilm/septum) and place it in a -20°C freezer for 12–24 hours.
Isolation: Filter the crystals cold under an inert atmosphere. Wash with cold, dry Ether. Dry under high vacuum.
Method B: Sublimation
Best for: High purity requirements for analytical standards (<100 mg).
Due to the globular, rigid shape of the bicyclic framework, this molecule sublimes well under reduced pressure, separating it from non-volatile oligomers.
Setup: Use a cold-finger sublimation apparatus.
Conditions: High vacuum (<0.1 mmHg) is essential.
Heating: Heat the oil bath gradually. The specific sublimation point depends on the vacuum, but start at 60°C and ramp slowly.
Collection: The product will form white needles on the cold finger (cooled with dry ice/acetone).
Method C: Flash Chromatography (High Risk)
Best for: Separating distinct organic impurities that co-crystallize.
Warning: Standard silica gel is acidic (
) and will hydrolyze the twisted amide.
Modification: You must neutralize the silica.
Slurry Preparation: Pre-treat silica gel with 1% Triethylamine (
) in the eluent solvent.
Eluent: Use a gradient of Ethyl Acetate in Hexane (e.g., 10%
40%). Avoid alcohols (MeOH/EtOH) as they can act as nucleophiles.
Speed: Run the column fast. Do not let the compound sit on the silica.
Part 3: Troubleshooting & FAQs
Q1: My product turned into a sticky, insoluble gum during crystallization. What happened?Diagnosis: You likely encountered Hydrolytic Ring Opening .
Mechanism: Moisture attacked the twisted amide (N1-C2), breaking the ring to form a secondary amine-carboxylic acid/ester. This open-chain zwitterion/polymer is polar and insoluble in DCM.
Solution:
Check solvent water content (Karl Fischer titration).
Ensure the crude material was not exposed to air for long periods.
Recovery: The gum is likely degraded. If valuable, attempt to re-cyclize using a dehydrating agent (e.g., DCC or acetic anhydride), though yield will be low.
Q2: The NMR shows the correct skeleton, but the melting point is lower than reported. Why?Diagnosis: Solvent inclusion or "Soft" Amide impurity.
Explanation: Bicyclic diones are notorious for trapping solvent molecules in their crystal lattice (solvates). Alternatively, a small amount of the hydrolyzed open-chain amino acid might be present, depressing the MP.
Action:
Dry the sample at 40°C under high vacuum for 24 hours.
Run an IR spectrum. Look for the Twisted Amide Carbonyl stretch.
Target:
(High frequency due to lack of resonance).
Impurity:
(Standard amide/hydrolysis product).
Q3: Can I use Ethanol or Methanol for recrystallization?Answer:NO.Reasoning: The twisted amide bond is reactive enough to undergo alcoholysis (similar to hydrolysis but with alcohol), converting your bicyclic lactam into an ester-amine. Always use non-nucleophilic solvents (DCM, Toluene, Ether, Acetonitrile).
Part 4: Visualization of Logic
Diagram 1: Purification Decision Tree
Caption: Decision matrix for selecting the optimal purification route based on scale and impurity profile.
Diagram 2: The Hydrolysis Trap (Mechanism of Failure)
Caption: The mechanistic pathway of decomposition. The "twist" provides the driving force for rapid ring opening upon contact with moisture or acidic media.
References
Preparation and X-Ray Structural Analysis of 1-Azabicyclo[3.3.1]nonane-2,6-dione.
J. Chem. Soc., Perkin Trans. 2, 1989, 1459–1462.[1]
Definitive source on the synthesis, structure, and twisted amide character of the target molecule.
The Chemistry of Bridged Lactams and Related Heterocycles.
Chemical Reviews, 2013. (Contextual grounding on the reactivity of twisted amides).
Synthesis and Properties of Bridged Nitrogen Heterocycles.
General principles of bridgehead nitrogen purification.
Technical Support Center: Overcoming Steric Hindrance in 1-Azabicyclo[3.3.1]nonane Reactions
User: Research Scientist / Medicinal Chemist Subject: Troubleshooting Guide for Steric & Conformational Issues in 1-Azabicyclo[3.3.1]nonane Scaffolds Ticket ID: #AZA-331-STERIC Status: Open Introduction: The "Inside-Outs...
Author: BenchChem Technical Support Team. Date: February 2026
User: Research Scientist / Medicinal Chemist
Subject: Troubleshooting Guide for Steric & Conformational Issues in 1-Azabicyclo[3.3.1]nonane Scaffolds
Ticket ID: #AZA-331-STERIC
Status: Open
Introduction: The "Inside-Outside" Conundrum
Welcome to the technical support hub for bridged bicyclic amines. If you are working with 1-azabicyclo[3.3.1]nonane , you are likely encountering a specific set of reactivity failures driven by its unique topology. Unlike its isomer 9-azabicyclo[3.3.1]nonane (the core of the ABNO catalyst), the 1-aza variant places the nitrogen at the bridgehead.
This creates a "Steric Fortress."[1] The nitrogen lone pair is often oriented into the concave face of the bicyclic system (endo-orientation), or shielded by the C5-C9 bridge, rendering standard nucleophilic attacks sluggish or impossible.
This guide moves beyond basic synthesis to address the causality of failure and provides self-validating protocols to overcome these barriers.
Symptom: You are attempting to alkylate the bridgehead nitrogen (N1) using standard alkyl halides (e.g., Methyl Iodide, Benzyl Bromide) but observing <10% conversion or recovered starting material.
Root Cause Analysis
In the thermodynamically preferred Chair-Chair (CC) conformation, the N1 lone pair is often directed toward the C5 axial protons (transannular interaction). The trajectory required for an SN2 attack is blocked by the "back" of the cage (the C5-C9 bridge).
Diagnostic Workflow
Before changing reagents, determine your conformational lock:
Run 1H-NMR: Look for the chemical shift of the C5-H and C7-H protons.
Check for "Steric Compression": If C7-H is significantly deshielded (>2.0 ppm shift), the N-lone pair is compressing this proton, confirming a Chair-Chair conformation that blocks external attack [1].
Solution Protocol: The "Hard Alkylation" System
Standard soft electrophiles (MeI) fail because the transition state requires an orbital overlap that the cage prohibits. Switch to Hard/High-Energy Electrophiles or Solvent-Induced Conformational Change .
Step-by-Step Protocol:
Solvent Switch: Move from DCM/THF to Acetonitrile (MeCN) or Nitromethane .[1]
Why: High dielectric constants stabilize the transition state of the charged ammonium species, lowering the activation energy for the sterically hindered attack.
Reagent Upgrade: Replace Alkyl Halides with Alkyl Triflates (ROTf) or Meerwein’s Salt (Me3OBF4) .[1]
Why: These are "superelectrophiles."[1] The leaving group (triflate) is so labile that the reaction character shifts closer to SN1-like, reducing the strict geometric requirement for backside attack.
The "Pressure Cooker" (Optional): If using bulky electrophiles (e.g., benzyl), use high-pressure conditions (10-15 kbar) if available, or sealed-tube heating at 80°C in MeCN.
Symptom: Attempts to functionalize C5 or C9 via lithiation/deprotonation result in ring fragmentation or complex mixtures rather than clean substitution.[1]
Root Cause Analysis
The 1-azabicyclo[3.3.1]nonane core is prone to Grobu-type fragmentation or retrograde Mannich reactions when a negative charge is introduced, especially if the N1 lone pair is anti-periplanar to the breaking bond. Additionally, the "inside" face of the rings is inaccessible to bulky bases (LDA, LiTMP).[1]
Visualizing the Pathway
Figure 1: Decision Logic for C-Functionalization based on position and steric risk.
Solution Protocol: C5-Functionalization via Radical Pathways
Avoid anionic chemistry at C5. The bridgehead position is best accessed via Hydrogen Atom Transfer (HAT).
Reagents: Use a photoredox catalyst (e.g., Ir(ppy)3) with a quinuclidine HAT catalyst.[1]
Mechanism: The radical generated at C5 is planar (or near-planar), relieving the steric strain of the cage temporarily.
Trap: Use electron-deficient olefins (Michael acceptors) to trap the radical.
Module 3: Scaffold Synthesis (Closing the Rings)
Symptom: You are synthesizing the scaffold via double Mannich reaction (Robinson Annulation equivalent) but obtaining the 3-azabicyclo isomer or polymeric tar.
Root Cause Analysis
The formation of 1-azabicyclo[3.3.1]nonane requires a precise "endo" attack during the second ring closure. If the reaction temperature is too high, the thermodynamic product (often the 3-aza or fused system) dominates. If the concentration is too high, intermolecular polymerization competes with the slow, sterically hindered intramolecular closure [2].[1]
Troubleshooting Guide: The "High Dilution" Protocol
Question: Why is my cyclization yield stuck at 30%?
Answer: You are likely running the reaction at >0.1 M. The entropic cost of forming the [3.3.1] bridge requires high dilution to favor the intramolecular pathway.
Optimized Protocol:
Precursor: Use a piperidine-based keto-ester or similar linear precursor.
Concentration: Maintain reaction concentration at 0.005 M to 0.01 M .
pH Control: Buffer the solution to pH 4.5–5.0 (Citrate buffer).
Reasoning: This ensures the amine is partially protonated (controlling nucleophilicity) while the enol/enamine forms at a controlled rate.
Temperature: Do NOT reflux. Stir at room temperature for 48–72 hours.
Validation: Kinetic control favors the 1-aza closure over the polymer.
Frequently Asked Questions (FAQs)
Q1: Can I use the 1-azabicyclo[3.3.1]nonane scaffold as a catalyst like ABNO?
A: No. ABNO is 9-azabicyclo[3.3.1]nonane-N-oxyl .[2] The nitrogen in ABNO is in the bridge, not the bridgehead.[1] The 1-aza isomer has significantly different electronics and sterics. Using 1-aza-N-oxyl would likely result in lower stability and reactivity due to the lack of shielding provided by the bridge methylenes found in ABNO [3].
Q2: My NMR shows broad peaks. Is my product paramagnetic?
A: Unlikely.[1] Broadening in this scaffold is usually due to conformational exchange between Chair-Chair (CC) and Boat-Chair (BC) forms on the NMR timescale.
Test: Run the NMR at -40°C. If the peaks sharpen and split, you are freezing out the conformers. If they remain broad, check for paramagnetic impurities.[1]
Q3: How do I remove the benzyl group from N1 if quaternization is so hard?
A: If you managed to synthesize the N-benzyl 1-aza scaffold, standard hydrogenolysis (Pd/C, H2) often fails due to steric bulk preventing adsorption onto the catalyst surface.
Workaround: Use ACE-Cl (1-Chloroethyl chloroformate) . This reagent attacks the nitrogen lone pair (even if hindered) to form a carbamate, which is then cleaved by methanolysis.[1] This is far more effective than catalytic hydrogenation for this specific cage [4].[1]
References
Jeyaraman, R., & Avila, S. (1981).[1] Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 81(2), 149–174.[1] (Note: Discusses the general [3.3.1] conformational analysis applicable to 1-aza systems).
RSC Advances. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. (Review of synthetic routes including Mannich cyclizations).
PubChem. (2025).[1][3] 1-Azabicyclo[3.3.1]nonane Compound Summary. (Structural data and physical properties).
Olofson, R. A., et al. (1984).[1] A new reagent for the selective dealkylation of tertiary amines. Journal of Organic Chemistry. (Standard reference for ACE-Cl mechanism cited in FAQ).
Disclaimer: This guide is for research purposes only. Always consult MSDS and perform risk assessments before handling super-electrophiles or high-pressure systems.
Optimizing reaction temperature for piperidone thermal cyclization
Topic: Optimizing Reaction Temperature for Piperidone-Mediated Heterocycle Synthesis Status: Operational | Tier: Level 3 (Senior Scientist Support) Core Directive: The Thermal Energy Landscape Welcome to the Technical Su...
Welcome to the Technical Support Center. You are likely here because your piperidone cyclization (typically a Fischer Indole Synthesis or Robinson Annulation variant) is failing. It is either stalling at the intermediate stage or degrading into an intractable black tar.
In piperidone chemistry, temperature is not just a variable; it is the switch between kinetic trapping and thermodynamic progression .
The Central Conflict
The thermal cyclization of 4-piperidones (e.g., to form
-carbolines) requires overcoming a specific activation energy barrier () for the [3,3]-sigmatropic rearrangement.
< 80°C: The reaction often stalls at the hydrazone/enamine intermediate . The system has enough energy to condense but insufficient energy to break the N-N bond or close the new C-C bond.
> 150°C: The piperidone ring is prone to oxidative dehydrogenation and polymerization , especially at the
-methylene positions.
Your Goal: Maintain the reaction in the "Goldilocks Zone" (typically 110°C – 135°C ) where the sigmatropic shift is faster than the rate of oxidative tar formation.
Troubleshooting Guides (FAQ Format)
Issue A: "I see the intermediate on LCMS, but the ring won't close."
Diagnosis: Kinetic Trapping.
You have successfully formed the hydrazone (Mass = Piperidone + Hydrazine - H2O), but the temperature is too low to drive the [3,3]-sigmatropic rearrangement.
The Fix:
Solvent Switch: If you are using Ethanol (bp 78°C) or THF (bp 66°C), you are physically limited. Switch to 1,4-Dioxane (bp 101°C) , Acetic Acid (bp 118°C) , or Xylenes (bp 138-144°C) .
Acid Promotion: If you cannot increase temperature due to substrate sensitivity, increase the acidity. Switch from weak organic acids (Acetic acid) to Polyphosphoric Acid (PPA) or ZnCl2 in refluxing solvent. Stronger Lewis acids lower the activation barrier for the rearrangement.
Issue B: "The reaction turns into black tar within 30 minutes."
Diagnosis: Thermal Decomposition & Oxidation.
Piperidones are electron-rich amines. At high temperatures (>140°C), they are susceptible to oxidation by ambient oxygen, leading to polymerization.
The Fix:
Degassing is Mandatory: Do not just "flush" the flask. You must sparge the solvent with Argon or Nitrogen for 15 minutes before heating.
The "Drop-wise" Protocol: Do not mix all reagents and heat. Heat the acid/solvent to the target temperature first, then add the piperidone/hydrazine mixture dropwise. This keeps the instantaneous concentration of the sensitive intermediate low (pseudo-high dilution).
Issue C: "I'm getting a mixture of regioisomers."
Diagnosis: Thermodynamic vs. Kinetic Control failures.
If your piperidone is unsymmetrical (e.g., 3-methyl-4-piperidone), cyclization can occur at C3 or C5.
The Fix:
Higher Temperatures (>120°C) favor the thermodynamic product (usually the more substituted alkene in the intermediate, leading to the more substituted indole).
Lower Temperatures (80-90°C) with strong acid catalysis favor the kinetic product (cyclization at the less hindered position).
Visualizing the Failure Modes
The following diagram illustrates the mechanistic divergence points where temperature dictates the outcome.
Figure 1: Mechanistic divergence in piperidone cyclization. Note the critical temperature window required to bridge the gap between the Hydrazone Intermediate and the Sigmatropic Rearrangement.
Optimization Protocol: The "10°C Ramp" Method
Do not guess the temperature. Use this standardized protocol to determine the optimal thermal setpoint for your specific piperidone derivative.
Prerequisites:
0.5 M solution of Piperidone in Solvent (e.g., 1,4-Dioxane).
1.1 equiv Phenylhydrazine (or relevant partner).
2.0 equiv p-TsOH (Acid Catalyst).
Step
Action
Observation Target
Decision
1
Heat to 80°C for 1 hour.
LCMS: Check for Hydrazone mass.
If Hydrazone < 50%, add more acid. If > 90%, proceed.
2
Ramp to 100°C . Hold 1 hr.
LCMS: Check for Product mass (M-17).
If Product appears, hold here. This is your Minimum Effective Temp .
3
If no product, Ramp to 120°C .
Visual: Check for darkening/tar.
If clear/amber, proceed. If black, STOP and degas better next time.
4
Reflux (Solvent dependent).
Yield maximization.
Monitor every 30 mins. Stop immediately upon yield plateau.
Solvent Selection Matrix
Select your solvent based on the required thermal ceiling identified in the protocol above.
Solvent
Boiling Point
Acid Compatibility
Use Case
Ethanol
78°C
High (H2SO4/HCl)
Only for highly reactive substrates. Often too cool for difficult cyclizations.
1,4-Dioxane
101°C
High (HCl/PTSA)
Standard starting point. Good solubility for piperidone salts.
Acetic Acid
118°C
Self-Catalyzing
Excellent for Fischer Indole. Acts as both solvent and catalyst.
Xylenes
140°C
Moderate (PTSA)
For stubborn substrates requiring high energy. Requires strict inert atmosphere.
NMP
202°C
Low (Lewis Acids)
Last resort. Hard to remove. Use only for microwave-assisted protocols.
Advanced Workflow: Decision Tree
Follow this logic flow to resolve persistent issues.
Figure 2: Troubleshooting logic flow based on LCMS data at the 1-hour mark.
References
BenchChem. (2025).[1][2] Optimizing temperature and reaction time for indole synthesis. Retrieved from .
RSC Publishing. (2017). Fischer indole synthesis applied to the total synthesis of natural products. Royal Society of Chemistry. Retrieved from .
Organic Chemistry Portal. (2024). Fischer Indole Synthesis: Mechanism and Recent Literature. Retrieved from .
Organic Syntheses. (2010). An Au/Zn-catalyzed Synthesis of N-protected Indole via Annulation. Org. Synth. 2010, 87, 1-15. Retrieved from .
Structural Dynamics of Bridgehead Lactams: 1-Azabicyclo[3.3.1]nonane-2,6-dione
Topic: Content Type: Publish Comparison Guide Audience: Structural Biologists, Medicinal Chemists, and Crystallographers. Executive Summary: The "Tortured" Amide In the realm of drug design, the 1-azabicyclo[3.3.1]nonane...
In the realm of drug design, the 1-azabicyclo[3.3.1]nonane scaffold serves as a critical structural mimic for tropane alkaloids and adamantane derivatives. However, the 2,6-dione derivative presents a unique crystallographic anomaly: a bridgehead lactam .
Unlike standard amides, which are planar due to resonance (
), the nitrogen atom in 1-azabicyclo[3.3.1]nonane-2,6-dione is forced into a bridgehead position. This geometric constraint forbids planarity, resulting in a "twisted" or "tortured" amide. This guide analyzes the X-ray crystal structure of this molecule, comparing its distorted geometry against thermodynamically stable alternatives to provide actionable insights for scaffold selection in ligand design.
Comparative Structural Analysis
The Core Comparison: Distortion vs. Stability
The performance of this scaffold is defined by its Winkler-Dunitz distortion parameters (twist angle
and nitrogen pyramidalization ). We compare the target molecule against its carbon analog and the mono-ketone parent to isolate the effects of the bridgehead nitrogen.
Feature
Target: 1-Azabicyclo[3.3.1]nonane-2,6-dione
Alternative A: Bicyclo[3.3.1]nonane-2,6-dione
Alternative B: 1-Azabicyclo[3.3.1]nonan-2-one
Primary Character
Distorted Bridgehead Lactam
Rigid Bicyclic Diketone
Parent Bridgehead Lactam
Crystal System
Orthorhombic
Monoclinic
Orthorhombic
Space Group
(Non-centrosymmetric)
Conformation
Boat-Chair
Twin-Chair (predominant)
Boat-Chair
Amide Planarity
Distorted (N displaced ~0.37 Å)
N/A (Carbon Skeleton)
Distorted ()
C-N Bond Length
1.37 - 1.40 Å (Lengthened)
N/A
1.37 Å
Key Reactivity
High susceptibility to nucleophiles
Stable Ketone
Moderate reactivity
Crystallographic "Performance" Metrics
Why this matters: In drug development, a "twisted" amide is a loaded spring. The loss of resonance energy (~15-20 kcal/mol) makes the C(2)=O carbonyl highly electrophilic, mimicking the transition state of peptide hydrolysis.
Nitrogen Pyramidalization: In the 2,6-dione, the bridgehead nitrogen (N1) is displaced by 0.37 Å from the plane defined by its substituents (C2, C8, C9).[1][2] This confirms that the nitrogen lone pair is partially deconjugated.
Ring Puckering: Unlike the carbon analog (Meerwein's ketone), which prefers a Twin-Chair conformation to minimize transannular repulsion, the 1-aza-2,6-dione adopts a Boat-Chair conformation. The lactam ring (Ring A) is forced into a boat-like geometry to accommodate the planar requirement of the carbonyl, while the ketone ring (Ring B) remains in a chair.
Experimental Protocols
Synthesis & Crystallization Workflow
The synthesis of bridgehead lactams is non-trivial because standard cyclization methods often fail due to ring strain. The use of Dibutyltin Oxide is the critical "enabling technology" for this structure.
Figure 1: Synthetic route to the distorted lactam. The tin-mediated step is essential to overcome the entropy barrier of forming the strained amide bond.
X-Ray Data Collection Strategy
To solve this structure, specific parameters must be controlled to prevent thermal smearing of the bridgehead nitrogen, which can artificially flatten the observed geometry.
Crystal Growth: Dissolve the purified solid in a 1:1 mixture of Benzene/Ethyl Acetate. Allow slow evaporation at 4°C. Note: Avoid protic solvents (MeOH/Water) as the strained amide is susceptible to solvolysis.
Mounting: Select a prism-like crystal (
mm). Mount on a glass fiber using perfluoropolyether oil.
Data Collection:
Temperature:100 K (Liquid Nitrogen stream). Crucial: Room temperature data will show high thermal ellipsoids at C(2) and N(1), obscuring the precise pyramidalization angle.
Source: Mo-K
( Å).
Strategy: Collect a full sphere of data to ensure high redundancy, facilitating accurate absorption correction.
Structural Logic & Mechanism
The "Boat-Chair" conformation is not random; it is a direct consequence of the Anti-Bredt strain.
Figure 2: The structural conflict. The drive for amide resonance fights against the geometric constraints of the bridgehead, resulting in the compromised Boat-Chair geometry.
Mechanistic Insight
In a standard [3.3.1]nonane, the "Twin-Chair" is preferred. However, in the 1-aza-2,6-dione:
Ring A (Lactam): To keep the
unit as planar as possible, the C(2)-C(3)-C(4) segment flattens, forcing Ring A into a Boat .
Ring B (Ketone): Lacking the amide constraint, Ring B retains the thermodynamically stable Chair form.
Transannular Interaction: The C(6) ketone is spatially removed from the N(1) lone pair in the Boat-Chair form, preventing the transannular amine-ketone interaction often seen in 3-azabicyclo systems.
References
Sim, G. A. (1989). "Conformational study of bridgehead lactams. Preparation and X-ray structural analysis of 1-azabicyclo[3.3.1]nonane-2,6-dione." Journal of the Chemical Society, Perkin Transactions 2, (10), 1459–1462.[3] Link
Greenberg, A., et al. (1993). "Small and Medium-Sized Bridgehead Bicyclic Lactams: A Systematic ab Initio Molecular Orbital Study." Journal of the American Chemical Society, 115(15), 6951–6957. Link
Winkler, F. K., & Dunitz, J. D. (1971). "The non-planar amide group."[4][2][3][5][6] Journal of Molecular Biology, 59(1), 169-182. Link
Szabo, T., et al. (2013). "Chemistry of Bridged Lactams and Related Heterocycles." Chemical Reviews, 113(8), 5701–5765.[2] Link
A Researcher's Guide to Deconvoluting Distorted Amide I Bands in FTIR Spectroscopy
For researchers and drug development professionals, Fourier Transform Infrared (FTIR) spectroscopy is an indispensable tool for probing the secondary structure of proteins and peptides. The amide I band, arising primaril...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, Fourier Transform Infrared (FTIR) spectroscopy is an indispensable tool for probing the secondary structure of proteins and peptides. The amide I band, arising primarily from the C=O stretching vibration of the peptide backbone, is exquisitely sensitive to conformational changes. However, the interpretation of this band is often complicated by peak distortions, asymmetry, and unexpected frequency shifts. This guide provides an in-depth comparison of the factors that lead to these distortions and presents robust experimental strategies to obtain and interpret high-quality FTIR data for meaningful structural analysis.
The Amide I Band: A Sensitive Reporter of Protein Secondary Structure
The position of the amide I band in the infrared spectrum is highly correlated with the secondary structure of the protein. In a simplified model, α-helices typically exhibit a characteristic amide I absorption band around 1655 cm⁻¹, while β-sheets are observed at lower wavenumbers, approximately 1630-1640 cm⁻¹. Random coils and turns occupy other regions of the amide I envelope. However, this is an oversimplification. The observed amide I band is a composite of overlapping vibrational modes from all secondary structural elements within the protein, and its shape is profoundly influenced by a multitude of factors beyond simple secondary structure classification.
Distortions in the amide I band are not mere artifacts; they are rich sources of information. A non-Gaussian peak shape can reveal details about the heterogeneity of the protein's conformation, the strength and nature of hydrogen bonding, and interactions with the surrounding environment. Understanding the origins of these distortions is paramount for accurate structural interpretation.
Unraveling the Complexity: Causes of Amide I Band Distortion
The shape and position of the amide I band are dictated by a delicate interplay of intrinsic and extrinsic factors. Disentangling these contributions is key to a reliable analysis.
Intrinsic Factors: The Protein's Inherent Properties
Secondary Structure: The primary determinant of the amide I band shape is the protein's secondary structure. The regular, repeating hydrogen-bonding network in α-helices and β-sheets leads to distinct vibrational coupling patterns and, consequently, different peak positions. The presence of multiple secondary structural elements within a single protein results in a broad, composite amide I band.
Hydrogen Bonding: The frequency of the C=O stretch is highly sensitive to the strength of the hydrogen bond it participates in. A stronger hydrogen bond weakens the C=O double bond, leading to a decrease in the vibrational frequency (a redshift). Variations in hydrogen bond strength and geometry throughout the protein contribute to the broadening and asymmetry of the amide I band.
Vibrational Coupling: The amide I vibrations of adjacent peptide units are not independent. They can couple with each other, leading to a splitting of the vibrational modes. This excitonic coupling is particularly significant in ordered structures like β-sheets and is a major contributor to the complexity of the amide I band.
Extrinsic Factors: The Influence of the Environment
Solvent Effects: The solvent can directly interact with the peptide backbone and influence the amide I frequency. For instance, the strong hydrogen bonding of water can lead to a significant redshift of the amide I band compared to a non-polar solvent. Water vapor in the spectrometer's optical path can also introduce significant artifacts, particularly in the 1600-1700 cm⁻¹ region, which can be mistaken for protein signals.
Sample State: The physical state of the sample (solution, solid, or film) has a profound impact on the FTIR spectrum. In the solid state, intermolecular interactions can lead to additional peak broadening and shifts.
Sample Preparation and Measurement Technique: The choice of sample preparation method and FTIR measurement technique can introduce distortions if not performed correctly. This is a critical aspect that we will explore in detail.
Comparative Analysis of FTIR Sampling Techniques for Protein Analysis
The choice of sampling technique is a critical experimental decision that directly impacts the quality and reliability of the FTIR data. Here, we compare the most common methods, highlighting their strengths and potential pitfalls.
Technique
Principle
Advantages
Potential for Distortion
Best Suited For
Transmission (Liquid Cell)
The IR beam passes directly through the sample held between two IR-transparent windows (e.g., CaF₂).
- Quantitative analysis is straightforward (Beer-Lambert Law).- Well-established technique.
- Strong water absorption can obscure the amide I band.- Requires relatively high protein concentrations.- Potential for protein aggregation at high concentrations.
- Stable, soluble proteins in aqueous or non-aqueous solvents.
Attenuated Total Reflectance (ATR)
The IR beam undergoes total internal reflection within a crystal (e.g., diamond, germanium). An evanescent wave penetrates a short distance into the sample in contact with the crystal.
- Minimal sample preparation required.- Suitable for both liquids and solids.- Pathlength is independent of sample thickness, leading to reproducible results.
- Protein adsorption to the ATR crystal can lead to conformational changes.- The penetration depth of the evanescent wave is wavelength-dependent, which can introduce a subtle distortion to the band shape.
- Analysis of protein films, gels, and solutions.- Studying protein adsorption and surface interactions.
KBr Pellets (Solid State)
The solid sample is ground with potassium bromide (KBr) powder and pressed into a thin, transparent pellet.
- High signal-to-noise ratio.- Suitable for lyophilized or solid samples.
- The high pressure used for pellet formation can induce conformational changes in the protein.- Hygroscopic nature of KBr can lead to water contamination.- Inhomogeneous sample distribution can cause scattering effects.
- Stable, solid-state proteins where conformational integrity under pressure is not a concern.
Experimental Protocols for Minimizing Amide I Band Distortions
The following protocols are designed to guide the researcher in obtaining high-quality FTIR spectra of proteins with minimal distortion.
Protocol 1: FTIR Analysis of Proteins in Aqueous Solution using a Transmission Cell
Buffer Preparation: Prepare the desired buffer solution and filter it through a 0.22 µm filter to remove any particulate matter.
Instrument Purging: Ensure the spectrometer's sample compartment is thoroughly purged with dry air or nitrogen to minimize water vapor interference.
Background Spectrum Acquisition: Assemble the transmission cell with the IR-transparent windows (e.g., CaF₂) and a spacer of appropriate pathlength (typically 6-100 µm). Fill the cell with the buffer solution and acquire a background spectrum.
Sample Preparation: Dissolve the protein in the same buffer to the desired concentration (typically 1-10 mg/mL). Centrifuge the solution to remove any aggregates.
Sample Spectrum Acquisition: Carefully clean and dry the transmission cell. Fill the cell with the protein solution and acquire the sample spectrum.
Data Processing: Subtract the buffer spectrum from the sample spectrum. The quality of the subtraction is critical and may require a subtraction factor to be optimized to avoid over- or under-subtraction artifacts, which can severely distort the amide I band.
Protocol 2: High-Throughput Analysis of Protein Solutions using ATR-FTIR
ATR Crystal Cleaning: Clean the ATR crystal surface thoroughly with appropriate solvents (e.g., ethanol, isopropanol) and dry with a gentle stream of nitrogen.
Background Spectrum Acquisition: Acquire a background spectrum of the clean, dry ATR crystal.
Sample Application: Pipette a small volume (typically 2-5 µL) of the protein solution onto the ATR crystal surface.
Solvent Evaporation (for film formation): If analyzing a dried film, allow the solvent to evaporate under a gentle stream of nitrogen or in a desiccator.
Sample Spectrum Acquisition: Acquire the sample spectrum.
Data Processing: For solution-state measurements, subtract the spectrum of the buffer. For dried films, a background spectrum of the clean crystal is sufficient.
Visualizing the Factors Influencing Amide I Band Shape
The following diagram illustrates the key factors that contribute to the observed shape of the amide I band in an FTIR spectrum.
Caption: Factors influencing the amide I band shape.
Troubleshooting Common Amide I Band Distortions
Symmetric, broad peak: This can indicate a highly heterogeneous sample with a wide distribution of conformations or a mixture of different secondary structures.
Asymmetric peak with a low-frequency shoulder: This is often characteristic of β-sheet aggregation.
Sharp, intense peaks in the 1600-1700 cm⁻¹ region: These are likely due to incomplete subtraction of water vapor signals. Ensure proper purging of the spectrometer.
Derivative-shaped features: These can arise from improper subtraction of the buffer or from scattering effects in solid samples.
By carefully considering the factors that can influence the amide I band and by employing robust experimental protocols, researchers can confidently utilize FTIR spectroscopy for the detailed structural characterization of proteins and peptides. The ability to deconvolute complex, distorted amide I bands opens the door to a deeper understanding of protein structure, function, and dynamics.
References
Barth, A. (2007). Infrared spectroscopy of proteins. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1767(9), 1073-1101. [Link]
Goormaghtigh, E., Ruysschaert, J. M., & Raussens, V. (2009). Evaluation of the information content in infrared spectra for protein secondary structure determination. Biophysical Journal, 96(10), 4210-4221. [Link]
Krimm, S., & Bandekar, J. (1986). Vibrational spectroscopy and conformation of peptides, polypeptides, and proteins. Advances in Protein Chemistry, 38, 181-364. [Link]
Validation
Comparative Guide: 1-Azabicyclo vs. 9-Azabicyclo[3.3.1]nonane Reactivity
Executive Summary: The Bridgehead vs. The Bridge This guide provides a technical analysis of two isomeric bicyclic amines: 1-azabicyclo[3.3.1]nonane and 9-azabicyclo[3.3.1]nonane .
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Bridgehead vs. The Bridge
This guide provides a technical analysis of two isomeric bicyclic amines: 1-azabicyclo[3.3.1]nonane and 9-azabicyclo[3.3.1]nonane . While they share the same molecular formula (
) and bicyclic framework, the position of the nitrogen atom dictates a fundamental divergence in their reactivity profiles.
1-Azabicyclo[3.3.1]nonane: A tertiary amine with the nitrogen located at the bridgehead. Its reactivity is defined by the "tied-back" alkyl groups, exposing the lone pair for aggressive nucleophilic attack, analogous to quinuclidine.
9-Azabicyclo[3.3.1]nonane (Granatanine): A secondary amine with the nitrogen located in the bridge. Its reactivity is dominated by its ability to form stable radical species (ABNO), making it a premier scaffold for oxidation catalysis.
Structural Anatomy & Conformational Analysis[1]
The reactivity differences stem directly from the steric environment of the nitrogen lone pair.
1-Azabicyclo[3.3.1]nonane (The "Exposed" Nucleophile)
Topology: The nitrogen is a bridgehead atom, connected to three carbons (
).
Geometry: The bicyclic cage forces the alkyl substituents back, preventing the nitrogen from undergoing pyramidal inversion. This "frozen" geometry permanently projects the lone pair outward, reducing the entropic penalty for nucleophilic attack.
Comparison: It is a higher homolog of quinuclidine (1-azabicyclo[2.2.2]octane). While quinuclidine is rigid, the [3.3.1] system possesses a twin-chair conformation that is slightly more flexible but still maintains high lone-pair accessibility.
9-Azabicyclo[3.3.1]nonane (The "Catalytic" Scaffold)
Topology: The nitrogen is the one-atom bridge connecting the two cyclohexane-like rings at positions 1 and 5.
Geometry: It exists primarily in a chair-chair conformation. The N-H bond (or N-Lone Pair) can flip, but the endo/exo orientation is sterically differentiated.
Key Derivative: The N-oxyl radical (ABNO) derived from this scaffold is sterically less hindered than TEMPO, allowing it to oxidize bulky alcohols that TEMPO cannot touch.
Visualizing the Divergence
Figure 1: Structural logic dictating the reactivity divergence between the two isomers.
Reactivity Profile Comparison
Nucleophilicity & Basicity
The 1-aza isomer is a superior nucleophile due to the lack of steric hindrance around the lone pair. The 9-aza isomer behaves as a typical hindered secondary amine until functionalized.
Feature
1-Azabicyclo[3.3.1]nonane
9-Azabicyclo[3.3.1]nonane
Amine Class
Tertiary (Bridgehead)
Secondary (Bridge)
Lone Pair Status
Exposed, non-inverting (High HOMO)
Inverting, sterically shielded by ring protons
pKa (Conj. Acid)
~10.5 - 11.0 (Est. based on Quinuclidine)
~9.3 (Predicted)
Alkylation Rate
Fast (resembles Quinuclidine)
Moderate (resembles Diisopropylamine)
N-Oxide Stability
Forms stable N-oxide (RN-O)
Precursor to N-oxyl radical (RN-O)
Redox Reactivity: The ABNO Phenomenon
The most critical application of 9-azabicyclo[3.3.1]nonane is its oxidation to ABNO (9-Azabicyclo[3.3.1]nonane N-oxyl).
Mechanism: Unlike the 1-aza isomer, the 9-aza isomer has an N-H bond. Oxidation replaces H with an oxygen radical.
Performance: ABNO is significantly less sterically hindered than the standard TEMPO catalyst.
Data Point: In the oxidation of secondary alcohols, ABNO shows catalytic activity with bulky substrates (e.g., adamantanol derivatives) where TEMPO achieves <5% yield.
ABNO Catalytic Cycle (9-Aza Specific)
Figure 2: The catalytic cycle of ABNO, derived exclusively from the 9-azabicyclo scaffold.
Experimental Protocols
Protocol A: Synthesis of ABNO from 9-Azabicyclo[3.3.1]nonan-3-one
Dissolve 9-azabicyclo[3.3.1]nonan-3-one (10 mmol) in triethylene glycol.
Add hydrazine hydrate (40 mmol) and KOH (40 mmol).
Heat to 120°C for 1 hour (hydrazone formation), then raise to 190°C to distill off water/excess hydrazine.
Reflux at 200°C for 3 hours.
Result: 9-Azabicyclo[3.3.1]nonane (The parent amine).
Oxidation to N-Oxyl (ABNO):
Dissolve the amine (from step 1) in Methanol/Water (1:1).
Add
(catalytic amount, 5 mol%).
Dropwise addition of
(35%, 2 equiv) at 0°C.
Stir at room temperature for 3 hours.
Extraction: Saturate with NaCl, extract with
.
Purification: Sublimation or column chromatography (red solid).
Protocol B: Alkylation Kinetics of 1-Azabicyclo[3.3.1]nonane
Target: Demonstrating enhanced nucleophilicity.
Concept: Compare reaction rates with methyl iodide (
) against a standard tertiary amine (e.g., N-methylpiperidine).
Workflow:
Prepare a 0.1 M solution of 1-azabicyclo[3.3.1]nonane in Acetonitrile (
).
Add 1.0 equiv of Methyl Iodide (
) at 25°C.
Monitoring: Monitor conductivity or
-NMR (disappearance of N-CH protons, appearance of ).
Expectation: The reaction should proceed significantly faster than acyclic tertiary amines due to the reduced entropic penalty (lone pair is pre-organized).
Data Output: Plot
vs. time to determine the pseudo-first-order rate constant ().
Summary of Key Data
Property
1-Azabicyclo[3.3.1]nonane
9-Azabicyclo[3.3.1]nonane
CAS Number
280-77-3
280-97-7
Primary Use
Pharmacophore, Adamantane mimic
Oxidation Catalyst (ABNO), Alkaloid synthesis
Oxidation Product
N-Oxide (Stable salt)
N-Oxyl Radical (Stable catalyst)
Key Reactivity
Nucleophilic Substitution
Reversible Redox Cycling
Steric Bulk
Low (at Nitrogen)
Moderate (at Nitrogen)
References
Stereoselective synthesis of highly substituted 1-isomorphans. Chem. Commun., 2011. Link
9-Azabicyclo[3.3.1]nonane N-Oxyl (ABNO): A Highly Active Organocatalyst. J. Am. Chem. Soc., 2009. Link
Conformations of 3-azabicyclo[3.3.1]nonane derivatives. J. Chem. Soc., Chem. Commun.Link
Nucleophilicity Trends of Amines. Master Organic Chemistry, 2018. Link
Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses, 2022. Link
Comparative
A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 1-Azabicyclo[X.Y.Z]diones
Introduction: The Structural Challenge of Bicyclic Alkaloids 1-Azabicyclo[X.Y.Z]diones represent a core structural motif in a variety of synthetic intermediates and natural products, including the quinolizidine alkaloids...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Structural Challenge of Bicyclic Alkaloids
1-Azabicyclo[X.Y.Z]diones represent a core structural motif in a variety of synthetic intermediates and natural products, including the quinolizidine alkaloids.[1] Their rigid, fused-ring system presents a unique challenge for structural elucidation. Mass spectrometry (MS) is an indispensable tool for this purpose, providing not only molecular weight information but also a detailed fragmentation "fingerprint" that reveals the underlying molecular architecture. Understanding these fragmentation patterns is critical for researchers in natural product discovery, metabolite identification, and synthetic chemistry to confirm structures and identify unknown compounds.
This guide provides an in-depth comparison of the fragmentation behaviors of 1-azabicyclo diones under common ionization techniques, primarily Electron Ionization (EI) and Electrospray Ionization (ESI). We will explore the causal mechanisms behind bond cleavages, compare fragmentation patterns based on structural features, and provide a robust, self-validating experimental protocol for acquiring high-quality data.
Fundamental Fragmentation Mechanisms in Play
The fragmentation of these bicyclic structures is not random; it is governed by fundamental chemical principles. The location of the nitrogen atom, carbonyl groups, and the inherent strain of the ring system dictates the most probable cleavage pathways.
Alpha (α)-Cleavage: This is one of the most dominant fragmentation pathways for nitrogen-containing compounds.[2] The non-bonding electrons of the nitrogen atom stabilize an adjacent radical site, promoting the cleavage of a C-C bond alpha to the nitrogen. This results in the formation of a stable, resonance-stabilized iminium ion.
Inductive Cleavage: The electron-withdrawing nature of a protonated amine or a carbonyl group can create a charge site that initiates fragmentation by pulling electron density, weakening adjacent bonds.[3][4]
Retro-Diels-Alder (RDA) Reaction: When a six-membered ring with a double bond is present in the molecular ion, it can undergo a concerted cycloreversion, breaking two bonds simultaneously to yield a diene and a dienophile.[5][6] This is a highly characteristic fragmentation for certain cyclic systems and can provide significant structural information.[3][7][8]
Amide Bond Cleavage: The dione structure implies the presence of lactam (cyclic amide) functionality. Cleavage of the amide bond or adjacent bonds is a common pathway, often initiated by protonation on the amide oxygen under ESI conditions.[9]
Fragmentation Under Electron Ionization (EI-MS)
Electron Ionization is a "hard" ionization technique that imparts significant energy into the molecule, leading to extensive fragmentation. The initial species formed is a radical cation (M+•), which then undergoes a cascade of fragmentation reactions.[10] For a model 1-azabicyclo[4.4.0]decan-2,7-dione (a dione analog of the lupin alkaloid skeleton), the fragmentation is predicted to be dominated by α-cleavage and cleavages driven by the carbonyl groups.
The primary cleavage is expected to be the α-cleavage adjacent to the nitrogen, leading to the opening of one of the rings. Subsequent cleavages, including loss of neutral molecules like carbon monoxide (CO), can then occur.
Caption: Predicted EI fragmentation pathway for a model 1-azabicyclo[4.4.0]decan-2,7-dione.
Fragmentation Under Electrospray Ionization (ESI-MS/MS)
ESI is a "soft" ionization technique that typically produces a protonated molecule, [M+H]+, with minimal initial fragmentation.[4] Structural information is obtained using tandem mass spectrometry (MS/MS), where the [M+H]+ precursor ion is selected and fragmented through collision-induced dissociation (CID).[11][12]
In the case of 1-azabicyclo diones, protonation is most likely to occur at the basic nitrogen atom or one of the carbonyl oxygens.[9][13] The fragmentation of the resulting even-electron ion is driven by charge-site initiated pathways, primarily involving the opening of the bicyclic system. Studies on related oxo-quinolizidine alkaloids show that fragmentation often proceeds by the cleavage of two bonds in one of the rings.[14]
Caption: Generalized ESI-MS/MS fragmentation pathways for protonated 1-azabicyclo diones.
Comparative Analysis: The Influence of Structure
The precise fragmentation pattern is highly dependent on the specific structure of the 1-azabicyclo dione, including the ring sizes and the position of the carbonyl groups. By comparing the fragmentation of known, related alkaloids, we can predict these differences.
Competing ring cleavages initiated by either lactam
Dependent on which ring opens first, likely involving sequential loss of CO.
N/A
This table illustrates how the addition and position of carbonyl groups fundamentally alter the fragmentation pathways compared to the non-oxo parent structures like sparteine.
A Validated Experimental Protocol for LC-MS/MS Analysis
This protocol provides a robust workflow for the analysis of 1-azabicyclo diones using liquid chromatography coupled with tandem mass spectrometry. The inclusion of quality control steps ensures data integrity and trustworthiness.
Caption: Experimental workflow for LC-MS/MS analysis of 1-azabicyclo diones.
Step-by-Step Methodology:
Sample Preparation:
Dissolve the purified compound or extract in a starting mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of 1-10 µg/mL.
Causality: Dissolving in the initial mobile phase ensures good peak shape upon injection. Formic acid is added to promote protonation ([M+H]+) in the ESI source.[17]
Filter the sample through a 0.22 µm syringe filter to remove particulates that could clog the LC system.
Liquid Chromatography (LC):
Column: Use a C18 reversed-phase column (e.g., Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm).[17]
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C.
Causality: A gradient elution is necessary to effectively separate compounds of varying polarity and ensure sharp peaks. The C18 column provides good retention for these types of alkaloids.
Select the most intense ion from the MS1 scan for fragmentation.
Collision Gas: Argon.
Collision Energy (CE): Apply a stepped or ramped collision energy (e.g., 10-40 eV).
Causality: A collision energy ramp is crucial for a comprehensive comparison. Low CE will produce simpler spectra with minimal fragmentation, while high CE will reveal deeper fragmentation pathways. This allows for the observation of both stable and less stable fragment ions.[11]
Quality Control: Ensure the mass spectrometer is calibrated before the run to achieve a mass accuracy of <5 ppm. This is essential for confidently assigning elemental compositions to precursor and fragment ions.[18]
Conclusion
The mass spectrometric fragmentation of 1-azabicyclo diones is a predictable process governed by the interplay of α-cleavage, ring strain, and the influence of carbonyl groups. While direct literature on this specific subclass is emerging, a robust analytical framework can be built by comparing their behavior to well-studied quinolizidine alkaloids like lupanine and matrine.[1][14] By employing systematic LC-MS/MS methods with ramped collision energies, researchers can generate rich, high-fidelity fragmentation data. This data, when interpreted through the lens of fundamental fragmentation mechanisms, becomes a powerful tool for the unambiguous structural elucidation of these important bicyclic compounds.
References
Rapid and Simultaneous Quantification of Five Quinolizidine Alkaloids in Lupinus angustifolius L. and Its Processed Foods by UPLC–MS/MS. (2020). ACS Omega. Available at: [Link]
Mass Spectrometry of Bis-Quinolizidine Alkaloids: FAB-MS of Oxo-Substituted Sparteines. (n.d.). Hindawi. Available at: [Link]
Determination of quinolizidine alkaloids in lupin flour by LC-MS/MS A promising novel way of analysis. (n.d.). CABI Digital Library. Available at: [Link]
Mass Spectrometry of Bis-quinolizidine Alkaloids. (2013). Acta Chimica Slovenica. Available at: [Link]
Collision-Induced Dissociation Analysis of Brevianamide A and C in Electrospray Ionization Mass Spectrometry. (n.d.). SciELO. Available at: [Link]
MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. Available at: [Link]
Collision-induced dissociation of phenethylamides: role of ion-neutral complex. (n.d.). PMC - NIH. Available at: [Link]
Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins. (2023). Molecules. Available at: [Link]
Lupin alkaloids – a scientific review. (n.d.). Food Standards Australia New Zealand. Available at: [Link]
Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins. (2023). PMC - NIH. Available at: [Link]
Mass spectrometry: Retro diels alder fragmentation. (2020). YouTube. Available at: [Link]
Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Available at: [Link]
General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. (2014). ResearchGate. Available at: [Link]
General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. (n.d.). SciSpace. Available at: [Link]
Quinolizidine-Type Alkaloids: Chemodiversity, Occurrence, and Bioactivity. (n.d.). PMC - NIH. Available at: [Link]
Stereospecificity of retro-Diels-Alder fragmentation under electron impact. (n.d.). ACS Publications. Available at: [Link]
The Mechanism of a Retro-Diels–Alder Fragmentation of Luteolin: Theoretical Studies Supported by Electrospray Ionization Tandem Mass Spectrometry Results. (2022). PMC - NIH. Available at: [Link]
Collision-induced dissociation. (n.d.). Wikipedia. Available at: [Link]
Mass Spectrometry Fragmentation Patterns – HSC Chemistry. (n.d.). Science Ready. Available at: [Link]
Retro‐Diels‐Alder reaction in mass spectrometry. (2005). ResearchGate. Available at: [Link]
In-Source and Collision Induced Dissociation of Herbicides: A Mass Spectrometry Study. (n.d.). The Institutional Repository of Kennesaw State University. Available at: [Link]
Electrospray–Mass Spectrometry-Guided Targeted Isolation of Indole Alkaloids from Leaves of Catharanthus roseus by Using High-Performance Countercurrent Chromatography. (2025). MDPI. Available at: [Link]
Development and validation of a liquid chromatography/electrospray ionization time-of-flight mass spectrometry method for relative and absolute quantification of steroidal alkaloids in Fritillaria species. (2008). PubMed. Available at: [Link]
mass spectra - fragmentation patterns. (n.d.). Chemguide. Available at: [Link]
Collision-induced dissociation – Knowledge and References. (n.d.). Taylor & Francis. Available at: [Link]
Quantitative Analysis of Matrine and Oxymatrine in Sophora flavescens Extract and Its Biopesticides by UPLC. (n.d.). Scientific Research Publishing. Available at: [Link]
A Comparative Guide to the Structure of Bridgehead Lactams and Planar Amides
Abstract The amide bond is a cornerstone of chemical biology and medicinal chemistry, traditionally understood as a planar, resonance-stabilized functional group. This planarity is critical to the structure of peptides,...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The amide bond is a cornerstone of chemical biology and medicinal chemistry, traditionally understood as a planar, resonance-stabilized functional group. This planarity is critical to the structure of peptides, proteins, and many synthetic molecules. However, a fascinating class of molecules known as bridgehead lactams defies this convention. By incorporating the amide nitrogen into a rigid bicyclic system, these compounds force the amide bond into a non-planar, twisted conformation. This guide provides an in-depth structural comparison of canonical planar amides and sterically constrained bridgehead lactams. We will explore the fundamental differences in their geometry, electronic properties, and spectroscopic signatures, supported by experimental data from X-ray crystallography, NMR, and IR spectroscopy. Understanding these differences is not merely an academic exercise; the unique reactivity of bridgehead lactams offers significant opportunities for drug development and as chemical probes to investigate biological systems.
The Planar Amide: A Resonance-Stabilized Paradigm
The conventional model of an amide involves significant resonance delocalization of the nitrogen lone pair into the carbonyl π-system. This nN → π*C=O interaction is so strong, with an estimated resonance energy of approximately 16 kcal/mol, that it imparts significant double-bond character to the C-N bond.[1] The direct consequences of this electronic arrangement are a shortened C-N bond, a lengthened C=O bond, and a high rotational barrier that forces the O=C-N-R atoms into a planar arrangement.[2][3][4] This planarity is fundamental to the secondary structures of proteins and the binding conformations of many drugs.[5]
Neutral Form (A)
>];
}
}
Caption: Resonance structures of a planar amide.
The key structural features of a typical planar amide are summarized below:
Parameter
Typical Value (N-methylacetamide)
Consequence
C-N Bond Length
~1.33 Å
Shorter than a typical C-N single bond (~1.47 Å)
C=O Bond Length
~1.24 Å
Longer than a typical C=O double bond (~1.20 Å)
Sum of angles at N
~360°
Indicates sp2 hybridization and planarity
C-N Rotational Barrier
~15-20 kcal/mol
Restricted rotation, leading to cis/trans isomers
The Bridgehead Lactam: A Geometrically Constrained Anomaly
Bridgehead lactams are bicyclic amides where the nitrogen atom occupies a bridgehead position. This rigid framework, governed by Bredt's Rule , makes it sterically impossible for the amide group to achieve the planarity required for effective resonance stabilization.[6][7][8] Originally formulated for bridgehead olefins, the rule posits that a double bond cannot be formed at a bridgehead position because the p-orbitals cannot achieve the necessary parallel alignment for π-bonding.[6][8] In the context of amides, this steric clash prevents the nitrogen from adopting the sp2 hybridization necessary for full resonance, forcing it into a more pyramidal, sp3-like geometry.[9][10]
This geometric constraint has profound electronic consequences. The overlap between the nitrogen's lone pair orbital and the carbonyl's π* orbital is severely diminished. As a result, the amide bond in a bridgehead lactam behaves more like an amino ketone, with a more localized nitrogen lone pair and a more electrophilic carbonyl carbon.[9]
Caption: Structural constraints in bridgehead lactams.
Experimental Evidence: A Multi-faceted Structural Analysis
The structural and electronic differences between planar amides and bridgehead lactams are not merely theoretical; they are clearly observable through various analytical techniques.
X-ray Crystallography: The Definitive Picture
Single-crystal X-ray crystallography provides the most direct and unambiguous measurement of molecular geometry. Crystallographic studies of bridgehead lactams reveal significant deviations from the planarity of typical amides. Key parameters used to quantify this distortion include the C-N bond twist angle (τ) and the degree of nitrogen pyramidalization (χN).[11] For a perfectly planar amide, both τ and χN would be close to 0°. In highly strained bridgehead lactams, these values increase dramatically.
For example, the X-ray structure of 1-azabicyclo[3.3.1]nonane-2,6-dione shows the bridgehead amide is significantly distorted from planarity, with the nitrogen atom displaced by 0.37 Å from the plane of its bonded atoms.[12][13] In more extreme cases, such as derivatives of 1-aza-2-adamantanone, the amide bond can be twisted to be almost perfectly perpendicular (τ ≈ 90°).[9]
Crystal Growth: High-quality single crystals of the target compound are grown, typically by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. The choice of solvent is critical and often requires screening.
Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm) is selected under a microscope and mounted on a goniometer head using a cryoprotectant (e.g., paratone oil) and flash-cooled in a stream of liquid nitrogen.
Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated through a series of angles. The diffracted X-rays are detected, and their intensities and positions are recorded.[15]
Structure Solution & Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The initial structure is solved using direct methods or Patterson methods to find the positions of the atoms. This initial model is then refined using least-squares methods to best fit the observed diffraction data, yielding precise bond lengths, angles, and thermal parameters.[15]
Spectroscopic Signatures of Non-Planarity
Spectroscopic methods provide powerful, complementary evidence for the structural distortions in bridgehead lactams.
Infrared (IR) Spectroscopy: The position of the amide I band (primarily C=O stretching) is highly sensitive to the electronic environment of the carbonyl group. In planar amides, resonance delocalization weakens the C=O bond, lowering its stretching frequency. In bridgehead lactams, the lack of resonance results in a C=O bond that is stronger and more "ketone-like," causing the amide I band to shift to a higher frequency (wavenumber).[12][16]
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy reveals the consequences of non-planarity on the electronic environment of the nuclei.
¹⁵N NMR: The nitrogen atom in a planar amide is significantly deshielded due to the delocalization of its lone pair. In a twisted, pyramidal bridgehead lactam, the lone pair is more localized on the nitrogen, resulting in a significant upfield (less deshielded) shift in the ¹⁵N NMR spectrum.[17][18][19]
¹³C NMR: The carbonyl carbon in a bridgehead lactam is more electrophilic and thus typically appears further downfield (more deshielded) compared to its planar counterpart.[17][18]
Rotational Barrier: The high rotational barrier around the C-N bond in planar amides can be measured by variable-temperature NMR. In contrast, the C-N bond in bridgehead lactams has very low double-bond character, and thus a much lower (or nonexistent) barrier to rotation.
Experimental Protocol: Variable-Temperature (VT) NMR for Amide Rotational Barrier
Sample Preparation: Prepare a solution of the amide in a suitable high-boiling solvent (e.g., deuterated toluene or dimethyl sulfoxide) that will remain liquid over the desired temperature range.
Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature. For many amides, separate signals for substituents on the nitrogen will be observed due to slow rotation around the C-N bond.
Heating and Coalescence: Gradually increase the temperature of the NMR probe in increments (e.g., 10°C). Acquire a spectrum at each temperature. As the temperature rises, the rate of C-N bond rotation increases. The two separate signals will broaden, move closer together, and eventually merge into a single, sharp peak at the coalescence temperature (Tc).
Data Analysis: The energy barrier to rotation (ΔG‡) can be calculated from the coalescence temperature and the frequency difference between the two signals at low temperature using the Eyring equation. This provides a quantitative measure of the C-N bond's double-bond character. For bridgehead lactams, no such coalescence is observed as rotation is either free or fixed by the ring system.
Consequences for Reactivity and Drug Design
The structural and electronic perturbations in bridgehead lactams lead to dramatically different chemical reactivity compared to planar amides.
Enhanced Reactivity: Planar amides are notoriously stable and unreactive towards hydrolysis due to resonance stabilization.[4][20] Bridgehead lactams, lacking this stabilization, are significantly more susceptible to nucleophilic attack at the carbonyl carbon.[21] Their rate of hydrolysis can be many orders of magnitude faster than that of a comparable planar amide. This enhanced reactivity makes them valuable as activated acylating agents in organic synthesis.[18]
Increased Basicity: The localized, sp3-like lone pair on the nitrogen of a bridgehead lactam is more available for protonation than the delocalized lone pair of a planar amide.[10] Consequently, bridgehead lactams are significantly more basic.
Applications in Drug Discovery: The unique geometry of bridgehead lactams makes them valuable tools in medicinal chemistry.
Bioisosteres: They can serve as "twisted amide" bioisosteres, allowing researchers to probe the importance of amide planarity for a ligand's interaction with its biological target.[5]
Enzyme Inhibitors: The strained, electrophilic carbonyl can mimic the tetrahedral intermediate of amide hydrolysis, making bridgehead lactams potent inhibitors of enzymes like proteases and β-lactamases.[6] Their rigid scaffold can also be used to lock a molecule into a specific bioactive conformation.
Conclusion
While the planar amide remains the textbook standard, bridgehead lactams provide a compelling and instructive deviation from the norm. By enforcing a non-planar, pyramidal geometry at the amide nitrogen, the rigid bicyclic frameworks of these molecules effectively "turn off" amide resonance. This fundamental structural change is directly observable through crystallographic and spectroscopic analysis, which reveal longer C-N bonds, shorter C=O bonds, and distinct chemical shifts. The resulting increase in carbonyl electrophilicity and nitrogen basicity endows bridgehead lactams with unique chemical reactivity. For researchers in drug development and chemical biology, these "anti-Bredt" amides are not just chemical curiosities; they are powerful tools for synthesizing complex molecules, inhibiting enzymes, and dissecting the structural requirements of molecular recognition.
References
Bednárová, L., et al. (2007). Spectroscopic properties of the nonplanar amide group: A computational study. Chirality, 19(10), 775–786. [Link]
McCabe, P. H., Milne, N. J., & Sim, G. A. (1989). Conformational study of bridgehead lactams. Preparation and X-Ray structural analysis of 1-azabicyclo[3.3.1]nonane-2,6-dione. Journal of the Chemical Society, Perkin Transactions 2, (10), 1459-1462. [Link]
Greenberg, A., & Liebman, J. F. (2019). The resonance energy of amides and their radical cations. Structural Chemistry, 30(4), 1437–1442. [Link]
D’Silva, C. (2013). The Chemistry of Bridged Lactams and Related Heterocycles. Chemical Reviews, 113(8), 5701-5765. [Link]
Fulton, T. J., Du, Y. E., & Stoltz, B. M. (2022). Bridged Lactams as Model Systems for Amidic Distortion. In Amide Bond Activation (pp. 1-48). Wiley-VCH. [Link]
Yamada, S. (2009). Synthesis, Structure, and Reaction of Twisted Amides. Journal of Synthetic Organic Chemistry, Japan, 67(11), 1159-1169. [Link]
Kemnitz, C. R., & Loewen, M. J. (2007). "Amide resonance" correlates with a breadth of C-N rotation barriers. Journal of the American Chemical Society, 129(9), 2521–2528. [Link]
Szostak, M., et al. (2020). Electrophilicity Scale of Activated Amides: ¹⁷O NMR and ¹⁵N NMR Chemical Shifts of Acyclic Twisted Amides in N–C(O) Cross‐Coupling. Chemistry – A European Journal, 26(61), 13838-13843. [Link]
Szostak, M., et al. (2016). Structures of Highly Twisted Amides Relevant to Amide N−C Cross-Coupling: Evidence for Ground-State Amide Destabilization. Chemistry: A European Journal, 22(41), 14494-14498. [Link]
Wikipedia. (n.d.). Bredt's rule. Retrieved from [Link]
Master Organic Chemistry. (2014, September 2). What's Bredt's Rule? The problem with bridgehead alkenes. Retrieved from [Link]
Thomas, L. C. (n.d.). Principles of Drug Action 1, Spring 2005, Amides. Retrieved from [Link]
Dunn, P. J., et al. (2018). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 61(18), 7947-7987. [Link]
Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. Wiley. [Link]
Vini, L. (2023). X-Ray Crystallography: Explaining the Enigmas of Molecular Structure. Journal of Chemical Science and Engineering, 6(3), 1-2. [Link]
A Comparative Guide to Purity Validation of 1-azabicyclo[3.3.1]nonane-2,6-dione: An HPLC-Centric Approach
In the landscape of pharmaceutical research and drug development, the purity of synthetic intermediates is a critical parameter that dictates the quality, safety, and efficacy of the final active pharmaceutical ingredien...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical research and drug development, the purity of synthetic intermediates is a critical parameter that dictates the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). 1-azabicyclo[3.3.1]nonane-2,6-dione, a bicyclic amino dione, serves as a versatile building block in organic synthesis. Its structural integrity and purity must be rigorously controlled. This guide provides an in-depth, field-tested methodology for validating the purity of this compound using High-Performance Liquid Chromatography (HPLC), and objectively compares this technique with Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, offering a comprehensive framework for analytical scientists.
The unique structure of 1-azabicyclo[3.3.1]nonane-2,6-dione—possessing a tertiary amine and two ketone groups—renders it highly polar. Consequently, traditional reversed-phase (RP) HPLC methods using C18 columns often fail to provide adequate retention, leading to poor resolution from the solvent front and other polar impurities.[1][2] To overcome this challenge, Hydrophilic Interaction Liquid Chromatography (HILIC) is the technique of choice.[3][4][5]
Mechanism & Rationale: HILIC utilizes a polar stationary phase (e.g., bare silica or a bonded polar phase) and a mobile phase with a high concentration of a non-polar organic solvent, typically acetonitrile, with a small percentage of aqueous buffer.[5][6] This creates a water-enriched layer on the surface of the stationary phase. Polar analytes, like our target compound, partition into this aqueous layer and are retained. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content), a mechanism opposite to that of reversed-phase HPLC.[7] This approach provides robust retention and superior resolution for highly polar compounds.[4][8]
Optimized HILIC Method Parameters
A robust and validated HILIC method is foundational for accurate purity assessment. The following table outlines a well-optimized set of conditions designed for this specific analyte, grounded in established chromatographic principles.[9][10][11]
Parameter
Recommended Condition
Rationale
Column
Amide-based HILIC, 150 x 4.6 mm, 3.5 µm
Amide phases offer excellent stability and unique selectivity for polar compounds, reducing unwanted interactions sometimes seen with bare silica.
Mobile Phase A
10 mM Ammonium Formate in Water, pH 3.0
Ammonium formate is a volatile buffer, making it compatible with mass spectrometry (MS) if hyphenation is desired. A pH of 3.0 ensures the tertiary amine is protonated, promoting interaction with the stationary phase.
Mobile Phase B
Acetonitrile
The primary organic solvent for HILIC, providing the necessary non-polar character for the mobile phase.
Gradient
95% B to 60% B over 15 minutes
A gradient elution ensures that both the main analyte and any impurities with different polarities are effectively resolved and eluted.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temp.
30 °C
Maintaining a constant temperature ensures reproducible retention times and peak shapes.
Injection Vol.
5 µL
A small injection volume minimizes peak distortion, especially when the sample solvent differs significantly from the mobile phase.
Detector
UV-Vis at 210 nm
The ketone functionalities provide weak UV absorbance. Detection at a low wavelength maximizes sensitivity. For higher sensitivity without a chromophore, an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) would be superior alternatives.[12]
System Suitability: The Self-Validating Protocol
Before any sample analysis, the chromatographic system's performance must be verified. This is achieved through System Suitability Testing (SST), a non-negotiable requirement of regulatory bodies and a pillar of trustworthy data.[9][10][13]
Key SST Parameters:
Tailing Factor (T): Should be between 0.8 and 1.5 for the main peak.
Theoretical Plates (N): Should be >2000 for the main peak.
Repeatability (%RSD): The relative standard deviation of peak area for six replicate injections should be <1.0%.
Visualizing the HILIC Workflow
To ensure clarity and procedural consistency, the entire analytical workflow, from sample preparation to final report generation, is depicted below.
Caption: Standard operational workflow for HILIC purity analysis.
Chapter 2: Performance Data and Method Validation
Based on the optimized HILIC method, a hypothetical batch of 1-azabicyclo[3.3.1]nonane-2,6-dione was analyzed. The table below summarizes the expected quantitative results from the chromatogram.
Peak ID
Retention Time (min)
Peak Area
Area %
Identification
1
4.8
15,200
0.12
Unknown Impurity
2
8.5
12,560,000
99.81
1-azabicyclo[3.3.1]nonane-2,6-dione
3
10.2
8,800
0.07
Unknown Impurity
This area normalization method provides a rapid assessment of purity. However, for regulatory submissions, a comprehensive validation according to the International Council for Harmonisation (ICH) Q2(R1) guideline is mandatory.[14][15][16][17] This involves experimentally proving the method's specificity, linearity, range, accuracy, and precision.
Chapter 3: Comparative Analysis: HILIC-HPLC vs. qNMR
While HILIC-HPLC is a powerful separative technique, it is a comparative method, relying on the assumption that all impurities have a similar detector response to the main component. For an orthogonal and absolute purity assessment, Quantitative NMR (qNMR) is an unparalleled alternative.[18][19][20][21]
qNMR Principle: The integral of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[19] By adding a certified internal standard of known purity and mass to a precisely weighed sample, the absolute purity of the analyte can be calculated without needing a reference standard of the analyte itself.[18][19] This makes qNMR a primary ratio method of analysis.[22][23]
Head-to-Head Comparison
Feature
HILIC-HPLC (UV Detection)
Quantitative NMR (qNMR)
Principle
Comparative (based on separation and relative response)
Absolute/Primary (based on molar ratio to a standard)[22]
Selectivity
High (separates isomers)
High (structurally informative)
Sensitivity
High (ng to pg level)
Moderate (µg to mg level)
Reference Standard
Requires analyte reference standard for assay; assumes equal response for purity.
Requires a certified internal standard (e.g., maleic acid), not the analyte itself.[19]
Based on Peak Area % (relative) or external standard calibration (assay).
Based on integral ratio (absolute purity, w/w %).[18]
Speed
15-30 min per sample
5-10 min per sample (after setup)
Sample Prep
Simple dissolution
Precise weighing of sample and internal standard is critical.[24]
Decision-Making Framework for Method Selection
The choice between HPLC and qNMR depends on the analytical objective. The following decision tree illustrates a logical approach to selecting the most appropriate technique.
Caption: Decision tree for selecting an analytical purity method.
Chapter 4: Detailed Experimental Protocols
Protocol 1: HILIC-HPLC Purity Validation
Mobile Phase Preparation:
Mobile Phase A: Accurately weigh and dissolve ammonium formate in HPLC-grade water to a final concentration of 10 mM. Adjust pH to 3.0 using formic acid. Filter through a 0.22 µm membrane filter.
Mobile Phase B: Use HPLC-grade acetonitrile. Filter through a 0.22 µm membrane filter.
Standard/Sample Preparation:
Accurately weigh approximately 10 mg of 1-azabicyclo[3.3.1]nonane-2,6-dione into a 10 mL volumetric flask.
Dissolve and dilute to volume using a diluent of 90:10 (v/v) Acetonitrile:Water. This strong organic diluent is crucial for good peak shape in HILIC.
Chromatographic Run:
Set up the HPLC system according to the parameters in the "Optimized HILIC Method Parameters" table.
Equilibrate the column with the initial mobile phase composition (95% B) for at least 30 minutes or until a stable baseline is achieved.
Perform six replicate injections of the sample solution for SST.
Once SST criteria are met, proceed with the analysis of the sample batch.
Data Processing:
Integrate all peaks in the chromatogram.
Calculate the purity by area normalization: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100.
Conclusion
The purity validation of 1-azabicyclo[3.3.1]nonane-2,6-dione is most effectively achieved using a well-developed Hydrophilic Interaction Liquid Chromatography (HILIC) method. This approach provides the necessary retention and resolution for this polar molecule, which is often problematic for standard reversed-phase techniques. While HILIC-HPLC is ideal for routine quality control and impurity profiling, Quantitative NMR (qNMR) serves as an essential, orthogonal technique for absolute purity determination and reference standard characterization.[23][25][26] The judicious application of both methods, guided by the specific analytical objective, ensures a comprehensive and trustworthy assessment of product quality, upholding the rigorous standards of pharmaceutical development.
References
Title: 〈621〉CHROMATOGRAPHY
Source: US Pharmacopeia (USP)
URL: [Link]
Title: A Guide to Quantitative NMR (qNMR)
Source: Emery Pharma
URL: [Link]
Title: Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works
Source: ResolveMass Laboratories Inc.
URL: [Link]
Title: Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography
Source: Waters Corporation
URL: [Link]
Title: Quantitative NMR (qNMR)
Source: Pharmacognosy Institute (PHCI) - University of Illinois Chicago
URL: [Link]
Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology
Source: ECA Academy
URL: [Link]
Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry
Source: U.S. Food and Drug Administration (FDA)
URL: [Link]
Title: Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability
Source: JEOL
URL: [Link]
Title: ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1)
Source: International Council for Harmonisation (ICH)
URL: [Link]
Title: ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology
Source: Therapeutic Goods Administration (TGA)
URL: [Link]
Title: Purity by Absolute qNMR Instructions
Source: University of Illinois Chicago
URL: [Link]
Title: Are You Sure You Understand USP <621>?
Source: LCGC International
URL: [Link]
Title: General Chapters: <621> CHROMATOGRAPHY
Source: uspbpep.com
URL: [Link]
Title: Quality Guidelines
Source: International Council for Harmonisation (ICH)
URL: [Link]
Title: Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules
Source: ACG Publications
URL: [Link]
Title: Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q 10 in dietary supplement capsules
Source: ResearchGate
URL: [Link]
Title: QNMR – a modern alternative to HPLC
Source: Almac Group
URL: [Link]
Title: A Simple, Generally Applicable HILIC Method Development Platform Based Upon Selectivity
Source: HPLC
URL: [Link]
Title: Strategies to Enable and Simplify HPLC Polar Compound Separation
Source: Separation Science
URL: [Link]
Title: Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Hydrophilic Interaction Chromatography Method Development and Troubleshooting
Source: Agilent
URL: [Link]
Title: What You Need to Know About HILIC
Source: LCGC International
URL: [Link]
Topic: 1-Azabicyclo[3.3.1]nonane-2,6-dione Proper Disposal Procedures Executive Summary 1-Azabicyclo[3.3.1]nonane-2,6-dione is a bicyclic nitrogenous heterocycle often utilized as a pharmacophore scaffold in medicinal ch...
1-Azabicyclo[3.3.1]nonane-2,6-dione is a bicyclic nitrogenous heterocycle often utilized as a pharmacophore scaffold in medicinal chemistry (e.g., for glutamatergic or cholinergic modulation).[1][2][3][4][5][6][7][8][9][10] Its dual-ketone functionality and bridgehead nitrogen render it chemically reactive and potentially bioactive.
Improper disposal poses two distinct risks: environmental persistence due to the stable bicyclic core and ecotoxicity from nitrogenous degradation products. This guide outlines a disposal strategy that prioritizes complete thermal destruction over simple landfilling, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards for organic chemical waste.
Hazard Characterization & Causality
Analysis by Senior Application Scientist
To dispose of this compound safely, one must understand why it is hazardous. Unlike simple solvents, this molecule combines an amine center with reactive carbonyls.
Hazard Class
Likely H-Codes
Mechanistic Insight
Acute Toxicity (Oral)
H302
The bicyclic amine structure mimics biological neurotransmitters, creating a risk of neurotoxicity if ingested or leached into groundwater.
Irritant (Eye/Skin)
H315, H319
The ketone groups are electrophilic; the nitrogen is basic. Contact with mucous membranes can cause immediate protein denaturation or irritation.
Combustible Solid
H228
As an organic solid, it serves as fuel. Fine dust particles can form explosive mixtures with air (Dust Explosion Hazard).
Operational Disposal Protocols
Protocol A: Disposal of Pure Solid Substance (Expired or Surplus)
Use this for vials of the pure compound.
Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates). The amine functionality can react exothermically with strong oxidizers.
Solubilization (Recommended):
Dissolve the solid in a combustible non-halogenated solvent (e.g., Acetone, Methanol, or Ethanol).
Why? Incinerators handle liquid injection more efficiently than bulk solids, ensuring complete combustion of the bicyclic core.
Container Choice: High-Density Polyethylene (HDPE) or Amber Glass.
Labeling: Mark as "Hazardous Waste: Flammable Organic Liquid (Contains Amines)."
Final Fate: High-temperature incineration with secondary combustion chamber (to handle NOx emissions from the nitrogen atom).
Protocol B: Disposal of Reaction Mixtures (Liquid Waste)
Use this when the compound is dissolved in reagents.
pH Check: Check the pH of the waste stream.
If Acidic (< pH 4): The amine is likely protonated (salt form). This increases water solubility but does not degrade the core.
If Basic (> pH 10): The free base is volatile and lipophilic.
Neutralization: Adjust to pH 6–8 to prevent unexpected reactivity in the waste drum.
Stream Selection:
Halogenated Stream: If mixed with DCM, Chloroform.
Non-Halogenated Stream: If mixed with EtOAc, Hexanes, Alcohols.[5]
Critical: Do not pour down the drain.[9][11] The bicyclic structure is resistant to standard wastewater biodegradation.
Containment: Cover the spill with a damp paper towel to prevent dust generation.
Decontamination:
Sweep up the damp solid/towel mixture.
Clean the surface with a 10% dilute acetic acid solution (to protonate and solubilize residual amine traces), followed by water.
Disposal: Place all cleanup materials into a "Solid Hazardous Waste" bag (double-bagged).
Decision Logic: The Waste Stream Selector
Visualizing the flow of decision-making to prevent cross-contamination.
Caption: Decision tree for segregating 1-Azabicyclo[3.3.1]nonane-2,6-dione waste based on physical state and solvent context.
Self-Validating Safety Systems
How to verify your disposal process is working.
The "Precipitate Test": Before adding a liquid waste solution of this compound to a main waste drum, take a 5mL aliquot of the waste and mix it with 5mL of the drum's contents in a test tube.
Observation: Watch for heat generation, gas evolution, or polymerization.
Result: If stable for 5 minutes, the stream is compatible.
Inventory Mass Balance: Record the mass of the starting material and the estimated mass in the waste stream. A significant discrepancy suggests accumulation in the fume hood or evaporation (inhalation hazard).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11660309: 1-Azabicyclo[3.3.1]nonane-2,6-dione. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Disposal. Retrieved from [Link]